1,2,3,5-Tetramethylbenzene-d14

Core Science & Biosynthesis

An In-depth Technical Guide to 1,2,3,5-Tetramethylbenzene-d14

This technical guide provides a comprehensive overview of the properties of 1,2,3,5-Tetramethylbenzene-d14, a deuterated form of isodurene. The information is tailored for researchers, scientists, and professionals in drug development, with a focus on its chemical and physical characteristics, applications, and safety protocols.

Introduction

1,2,3,5-Tetramethylbenzene-d14 is the deuterium-labeled version of 1,2,3,5-Tetramethylbenzene (B1211182) (also known as isodurene).[1] Deuterated compounds are valuable in various scientific applications, particularly as internal standards for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of heavy isotopes like deuterium (B1214612) can also influence the pharmacokinetic and metabolic profiles of drug molecules, making them useful as tracers in drug development processes.[1]

Physicochemical Properties

The following tables summarize the key physical and chemical properties of both 1,2,3,5-Tetramethylbenzene-d14 and its non-deuterated analog, 1,2,3,5-Tetramethylbenzene.

Table 1: General Properties

Property	1,2,3,5-Tetramethylbenzene-d14	1,2,3,5-Tetramethylbenzene
Chemical Formula	C₁₀D₁₄	C₁₀H₁₄[2][3][4][5]
Molecular Weight	148.30 g/mol [6]	134.22 g/mol [2][3][4][5]
CAS Number	1219795-11-5[1][6]	527-53-7[3][4][5]
Synonyms	Isodurene-d14	Isodurene[4][5]
Appearance	Solid	Pale yellow to white liquid with a camphor-like odor[2][7][8]

Table 2: Physical Constants

Property	1,2,3,5-Tetramethylbenzene-d14	1,2,3,5-Tetramethylbenzene
Melting Point	76-80 °C	-23.7 °C[5]
Boiling Point	Not available	198 °C[5]
Density	0.924 g/mL	0.891 g/cm³ at 20 °C[2][5]
Flash Point	74 °C (closed cup)	63.3 °C[5]
Vapor Pressure	Not available	0.498 mmHg at 25 °C[7][9]
Solubility	Soluble in organic solvents	Nearly insoluble in water, soluble in organic solvents[2][5][8]
Isotopic Purity	98 atom % D	Not applicable

Spectroscopic Information

Spectroscopic data is crucial for the identification and quantification of 1,2,3,5-Tetramethylbenzene-d14. While detailed spectra are best obtained from suppliers' certificates of analysis, general information is available.

• Mass Spectrometry : A key feature is the mass shift of M+14 compared to the unlabeled compound. The NIST WebBook provides the mass spectrum for the non-deuterated form, which can be used as a reference.[10]

• NMR Spectroscopy : Both ¹H and ¹³C NMR are fundamental for structural confirmation. Due to deuteration, the ¹H NMR spectrum of 1,2,3,5-Tetramethylbenzene-d14 will show significantly reduced or absent proton signals corresponding to the deuterated positions. Reference spectra for the non-deuterated compound are available.[11][12]

• Infrared (IR) Spectroscopy : The IR spectrum of the deuterated compound will exhibit C-D stretching and bending vibrations at lower frequencies compared to the C-H vibrations in the unlabeled compound. The NIST Chemistry WebBook has reference IR spectra for 1,2,3,5-tetramethylbenzene.[13][14]

Experimental Protocols and Applications

While specific, detailed experimental protocols for the synthesis of 1,2,3,5-Tetramethylbenzene-d14 are not publicly available, general synthetic routes for tetramethylbenzenes involve the methylation of toluene, xylenes, or trimethylbenzenes.[5] One documented preparation of isodurene involves the Grignard reaction of mesityl bromide followed by alkylation with dimethyl sulfate.[5]

The primary application of 1,2,3,5-Tetramethylbenzene-d14 is as an internal standard in analytical chemistry.[1] Below is a generalized workflow for its use in a GC-MS analysis.

GC-MS analysis workflow using an internal standard.

Safety and Handling

Proper safety precautions are essential when handling 1,2,3,5-Tetramethylbenzene-d14 and its non-deuterated form.

Table 3: Hazard Information

Hazard Type	Information
GHS Pictograms	GHS02 (Flammable)
Signal Word	Danger
Hazard Statements	H228 (Flammable solid)
Precautionary Statements	P210 (Keep away from heat/sparks/open flames/hot surfaces. No smoking)
General Hazards	May cause skin, eye, and respiratory tract irritation.[2][7][8] Slightly toxic by ingestion.[2][8]

Handling and Storage:

• Handling : Use in a well-ventilated area.[15] Avoid contact with skin, eyes, and clothing.[15] Wear appropriate personal protective equipment (PPE), including safety goggles and gloves.[15][16]

• Storage : Keep the container tightly closed in a dry, cool, and well-ventilated place.[17] Store away from heat, sparks, and open flames.[17]

• Spills : In case of a spill, absorb with an inert material and place it in a suitable container for disposal.[15] Ensure adequate ventilation and remove all sources of ignition.[15]

Logical Relationships in Application

The utility of 1,2,3,5-Tetramethylbenzene-d14 as an internal standard is based on a clear logical relationship between its properties and the requirements of quantitative analysis.

Logical relationship for internal standard suitability.

Conclusion

1,2,3,5-Tetramethylbenzene-d14 is a valuable tool for researchers, particularly in the field of analytical chemistry. Its well-defined physical and chemical properties, coupled with its isotopic labeling, make it an excellent internal standard for ensuring the accuracy and reliability of quantitative analyses. Adherence to proper safety and handling procedures is paramount to ensure its safe and effective use in a laboratory setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzene, 1,2,3,5-tetramethyl- (CAS 527-53-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 5. Isodurene - Wikipedia [en.wikipedia.org]
• 6. Page loading... [guidechem.com]
• 7. 1,2,3,5-Tetramethylbenzene - Hazardous Agents | Haz-Map [haz-map.com]
• 8. 1,2,3,5-TETRAMETHYLBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. 1,2,3,5-tetramethyl benzene, 527-53-7 [thegoodscentscompany.com]
• 10. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 11. spectrabase.com [spectrabase.com]
• 12. spectrabase.com [spectrabase.com]
• 13. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 14. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 15. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 16. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 527-53-7 Name: 1,2,3,5-tetramethylbenzene [xixisys.com]
• 17. fishersci.com [fishersci.com]

An In-depth Technical Guide to Isodurene-d14: Chemical Structure, Synthesis, and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isodurene-d14, a deuterated analog of Isodurene (1,2,3,5-tetramethylbenzene). This document details its chemical structure, a proposed synthesis methodology, and its known physicochemical properties, presented in a format tailored for researchers, scientists, and professionals in drug development. Isodurene-d14 serves as a valuable internal standard in quantitative analyses using techniques such as NMR spectroscopy and mass spectrometry.[1]

Chemical Structure

Isodurene-d14 is a fully deuterated isotopologue of Isodurene, where all 14 hydrogen atoms have been replaced by deuterium (B1214612) atoms. Its systematic IUPAC name is 1,2,3,5-tetrakis(methyl-d3)benzene-d2. The fundamental structure consists of a benzene (B151609) ring substituted with four methyl groups at positions 1, 2, 3, and 5.

Caption: Chemical structure of Isodurene-d14.

Physicochemical Properties

Quantitative data for Isodurene-d14 is not extensively available in the literature. The following tables summarize the known properties of Isodurene-d14 and its non-deuterated counterpart, Isodurene. Data for a related isomer, 1,2,4,5-Tetramethylbenzene-d14, is also provided for comparison, as it can offer an approximation of the physical properties of deuterated tetramethylbenzenes.

Table 1: Properties of Isodurene-d14

Property	Value	Source
Chemical Formula	C₁₀D₁₄	[2]
Molecular Weight	148.31 g/mol	[3]
CAS Number	1219795-11-5	[2]
Synonyms	1,2,3,5-Tetrakis--INVALID-LINK--benzene; Benzene-1,3-d2, 2,4,5,6-tetra(methyl-d3)-	[2]

Table 2: Properties of Isodurene (Non-deuterated)

Property	Value	Source
Chemical Formula	C₁₀H₁₄	[4][5][6]
Molecular Weight	134.22 g/mol	[4][6]
CAS Number	527-53-7	[4][5][6]
Appearance	Pale yellow to white liquid	[4]
Odor	Camphor-like	[4]
Melting Point	-23.7 °C	[6]
Boiling Point	198 °C	[6]
Density	0.891 g/cm³ at 20 °C	[4]
Flash Point	63.3 °C	[6]

Table 3: Properties of 1,2,4,5-Tetramethylbenzene-d14 (Isomer for Comparison)

Property	Value	Source
Appearance	Solid	[7]
Melting Point	76-80 °C	[7]
Density	0.924 g/mL	[7]

Disclaimer: The data in Table 3 is for an isomer of Isodurene-d14 and is provided for estimation purposes only.

Synthesis of Isodurene-d14

Caption: Proposed synthesis workflow for Isodurene-d14.

Experimental Protocol: Proposed Synthesis of Isodurene-d14

The following is a representative experimental protocol for the synthesis of Isodurene-d14 based on the general principles of platinum-catalyzed H-D exchange of aromatic compounds.

Materials:

• Isodurene (1,2,3,5-tetramethylbenzene)

• Deuterium oxide (D₂O, 99.9 atom % D)

• Platinum(IV) oxide (PtO₂)

• High-pressure autoclave reactor equipped with a magnetic stirrer and temperature controller

• Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate for drying

Procedure:

• Reactor Setup: In a high-pressure autoclave, combine Isodurene, a molar excess of deuterium oxide, and a catalytic amount of platinum(IV) oxide (typically 1-5 mol% relative to the Isodurene).

• Reaction: Seal the autoclave and purge with an inert gas (e.g., argon or nitrogen). Heat the mixture to a temperature in the range of 200-250 °C with vigorous stirring. The reaction is maintained at this temperature for a period of 24 to 72 hours to ensure complete H-D exchange. The pressure inside the reactor will increase due to the vapor pressure of the reactants at the elevated temperature.

• Workup: After the reaction is complete, cool the autoclave to room temperature and carefully release the pressure.

• Extraction: Transfer the reaction mixture to a separatory funnel. Separate the organic layer from the aqueous (D₂O) layer. Extract the aqueous layer with an organic solvent (e.g., diethyl ether) to recover any dissolved product.

• Drying: Combine the organic layers and dry over an anhydrous drying agent such as magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. The crude Isodurene-d14 can be purified by distillation or column chromatography to obtain the final product of high purity.

• Analysis: The isotopic purity and chemical identity of the synthesized Isodurene-d14 should be confirmed by NMR spectroscopy (¹H NMR to confirm the absence of protons and ²H NMR to confirm the presence of deuterium) and Gas Chromatography-Mass Spectrometry (GC-MS) to determine the molecular weight and fragmentation pattern.

Safety and Handling

Isodurene (Non-deuterated):

• Hazards: Isodurene is a flammable liquid and is irritating to the skin and eyes.[4]

• Precautions: Avoid contact with skin and eyes. Keep away from heat, sparks, and open flames. Use in a well-ventilated area.

Isodurene-d14 and Deuterated Compounds in General:

• General Precautions: While specific safety data for Isodurene-d14 is not available, it should be handled with the same precautions as its non-deuterated counterpart.

• Handling: Deuterated compounds are often hygroscopic and can exchange deuterium with atmospheric moisture. Therefore, it is recommended to handle Isodurene-d14 under a dry, inert atmosphere (e.g., in a glovebox or under a stream of argon or nitrogen).

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from sources of ignition and moisture. For long-term storage, refrigeration may be necessary to minimize degradation.

This guide provides a foundational understanding of Isodurene-d14 for its application in research and development. The provided synthesis protocol is a general guideline and may require optimization for specific laboratory conditions and desired purity levels. Always consult relevant safety data sheets and perform a thorough risk assessment before handling any chemicals.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Page loading... [guidechem.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 6. Isodurene - Wikipedia [en.wikipedia.org]
• 7. 1,2,4,5-四甲基苯-d14 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

1,2,3,5-Tetramethylbenzene-d14 CAS number lookup

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1,2,3,5-Tetramethylbenzene-d14, a deuterated analog of isodurene. Primarily utilized as an internal standard, this compound is a critical tool for achieving accurate and precise quantification in analytical chromatography.

Core Compound Identification

Identifier	Value
Chemical Name	1,2,3,5-Tetramethylbenzene-d14
Synonyms	Isodurene-d14, 1,3-dideuterio-2,4,5,6-tetrakis(trideuteriomethyl)benzene[1]
CAS Number	1219795-11-5[1]
Unlabeled CAS Number	527-53-7[1]

Quantitative Data Summary

This section summarizes the key physical and chemical properties of 1,2,3,5-Tetramethylbenzene-d14 and its unlabeled counterpart, Isodurene.

Table 1: Properties of 1,2,3,5-Tetramethylbenzene-d14

Property	Value	Source
Molecular Formula	C₁₀D₁₄	[2]
Molecular Weight	148.30 g/mol	[2]
Isotopic Enrichment	≥98 atom % D	-
SMILES (Isotopic)	[2H]c1c(c([2H])c(c(c1C([2H])([2H])[2H])C([2H])([2H])[2H])C([2H])([2H])[2H])C([2H])([2H])[2H]	[1]
InChI (Isotopic)	InChI=1S/C10H14/c1-7-5-8(2)10(4)9(3)6-7/h5-6H,1-4H3/i1D3,2D3,3D3,4D3,5D,6D	[1]

Table 2: Properties of 1,2,3,5-Tetramethylbenzene (B1211182) (Isodurene, Unlabeled)

Property	Value	Source
Molecular Formula	C₁₀H₁₄	[3]
Molecular Weight	134.22 g/mol	[3]
Appearance	Colorless to pale yellow liquid	[3]
Density	0.891 g/cm³ at 25 °C	[4]
Melting Point	-23.7 °C	[4]
Boiling Point	198 °C	[4]
Flash Point	63.3 °C (145.9 °F)	[4]
Solubility	Nearly insoluble in water, soluble in organic solvents	[4]

Application and Experimental Protocols

1,2,3,5-Tetramethylbenzene-d14 serves as an ideal internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[5] Its utility stems from the principle of isotope dilution mass spectrometry (IDMS), where a known quantity of the deuterated standard is added to a sample at the beginning of the workflow. Because the deuterated standard is chemically almost identical to the analyte (the unlabeled compound), it experiences the same variations during sample preparation, extraction, and analysis. The mass spectrometer can differentiate between the analyte and the heavier internal standard, allowing the ratio of their signals to provide a highly accurate and precise measurement of the analyte's concentration.

General Experimental Protocol for Use as an Internal Standard in GC-MS/LC-MS

This protocol outlines the general steps for using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard for the quantification of 1,2,3,5-tetramethylbenzene or similar aromatic hydrocarbons in a given matrix (e.g., environmental samples, biological fluids).

1. Preparation of Stock Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of unlabeled 1,2,3,5-tetramethylbenzene and dissolve it in a suitable solvent (e.g., methanol, dichloromethane) to a final volume of 10 mL in a volumetric flask.

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh approximately 1 mg of 1,2,3,5-Tetramethylbenzene-d14 and dissolve it in the same solvent to a final volume of 1 mL.

2. Preparation of Calibration Standards:

• Create a series of calibration standards by performing serial dilutions of the analyte stock solution.

• Spike each calibration standard with a fixed concentration of the Internal Standard working solution (prepared by diluting the IS stock solution). The final IS concentration should be consistent across all calibration levels and yield a robust signal in the mass spectrometer.

3. Sample Preparation and Spiking:

• To each unknown sample, add the same fixed amount of the Internal Standard working solution as was added to the calibration standards. This "spiking" should be done at the earliest possible stage to account for analyte loss during the entire sample preparation procedure (e.g., extraction, cleanup).

4. Instrumental Analysis (GC-MS or LC-MS):

• Inject the prepared calibration standards and samples into the chromatograph.

• Develop a chromatographic method that achieves baseline separation of the analyte and internal standard from other matrix components. Note that the deuterated standard will co-elute or elute very closely with the unlabeled analyte.[6]

• For mass spectrometry, operate in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode. Monitor at least one specific, high-abundance ion for the analyte and one for the deuterated internal standard.

  • Analyte (C₁₀H₁₄): Monitor characteristic ions (e.g., m/z 134, 119).

  • Internal Standard (C₁₀D₁₄): Monitor the corresponding shifted ions (e.g., m/z 148, 128).

5. Data Analysis and Quantification:

• For each injection, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Construct a calibration curve by plotting the peak area ratio (Analyte/IS) versus the concentration of the analyte for the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualized Workflows and Pathways

The primary role of 1,2,3,5-Tetramethylbenzene-d14 is as a tool in analytical workflows rather than as a participant in biological signaling pathways. The following diagram illustrates its use in a typical quantitative analysis workflow.

Caption: Workflow for Isotope Dilution Mass Spectrometry.

Logical Relationship of Internal Standard Correction

The following diagram illustrates the logical principle of how an internal standard corrects for variations in the analytical process.

Caption: Principle of Internal Standard Correction.

References

• 1. 1,2,3,5-Tetramethylbenzene-d14 | LGC Standards [lgcstandards.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,2,3,4-Tetramethylbenzene synthesis - chemicalbook [chemicalbook.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety of 1,2,3,5-Tetramethylbenzene-d14

This guide provides comprehensive safety information for 1,2,3,5-Tetramethylbenzene-d14 (Isodurene-d14), intended for researchers, scientists, and professionals in drug development. The safety data presented is primarily based on the non-deuterated analog, 1,2,3,5-Tetramethylbenzene (B1211182), and should be considered a close proxy in the absence of specific data for the deuterated compound.

Section 1: Chemical and Physical Properties

1,2,3,5-Tetramethylbenzene-d14 is the deuterated form of isodurene, an aromatic hydrocarbon.[1] While specific experimental data for the deuterated compound is limited, the following tables summarize key physical and chemical properties for both the deuterated and non-deuterated forms.

Table 1: Physical and Chemical Properties of 1,2,3,5-Tetramethylbenzene-d14

Property	Value	Source
Molecular Formula	C₁₀D₁₄	[2]
Molecular Weight	148.30 g/mol	[2]
CAS Number	1219795-11-5	[2][3][4]
Appearance	Solid
Melting Point	76-80 °C
Density	0.924 g/mL

Table 2: Physical and Chemical Properties of 1,2,3,5-Tetramethylbenzene (Isodurene)

Property	Value	Source
Molecular Formula	C₁₀H₁₄	[5][6][7]
Molecular Weight	134.22 g/mol	[5][6]
CAS Number	527-53-7	[5]
Appearance	Pale yellow to white liquid with a camphor-like odor	[5]
Boiling Point	198 °C at 760 mmHg	[1][6]
Melting Point	-23.7 °C	[1]
Flash Point	63.3 °C (146 °F) - closed cup	[6]
Density	0.891 g/cm³ at 20 °C	[5]
Vapor Pressure	0.498 mmHg at 25 °C	[6]
Solubility in Water	Negligibly soluble	[5]

Section 2: Hazard Identification and GHS Classification

The primary hazards associated with 1,2,3,5-Tetramethylbenzene are its flammability and potential for irritation. The GHS classification for the non-deuterated compound is summarized below.

Table 3: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 4	H227: Combustible liquid
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation

Signal Word: Warning

Hazard Pictograms:

• GHS07: Exclamation mark[1]

Precautionary Statements:

• Prevention: P210 (Keep away from heat, sparks, open flames, and hot surfaces. No smoking), P264 (Wash skin thoroughly after handling), P280 (Wear protective gloves/eye protection/face protection).[8]

• Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention).[1][8]

• Storage: Store in a well-ventilated place. Keep container tightly closed.[8]

• Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).

Section 3: Toxicological Information

Detailed toxicological studies on 1,2,3,5-Tetramethylbenzene-d14 are not available. The information provided is for the non-deuterated analog.

Acute Toxicity:

• Oral (Rat): LD50: 5,157 mg/kg

• Inhalation: May cause respiratory tract irritation.[9][10]

• Dermal: No data available, but may cause skin irritation upon contact.[9]

Health Effects:

• Skin: Causes skin irritation.[10] Prolonged contact may lead to dermatitis.[11]

• Eyes: Causes serious eye irritation, characterized by redness, watering, and itching.[10]

• Ingestion: Slightly toxic by ingestion and may cause irritation of the mouth, throat, and gastrointestinal tract.[5]

• Chronic Exposure: No specific data on the chronic effects of 1,2,3,5-Tetramethylbenzene is available.[10] It is not classified as a carcinogen by IARC, NTP, or OSHA.

Section 4: Experimental Protocols

Detailed experimental protocols for the toxicological and safety testing of 1,2,3,5-Tetramethylbenzene-d14 are not publicly available in the searched resources. The data presented in this guide are derived from standard toxicological assays as reported in Safety Data Sheets. These typically involve standardized OECD (Organisation for Economic Co-operation and Development) test guidelines for acute toxicity, skin and eye irritation.

Section 5: Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 1,2,3,5-Tetramethylbenzene-d14, from hazard identification to emergency response.

Caption: Workflow for Safe Handling of 1,2,3,5-Tetramethylbenzene-d14.

Section 6: Fire and Explosion Hazard Data

• Flash Point: 63.3 °C (146 °F) - closed cup[6]

• Flammability: Combustible liquid. Vapors are heavier than air and may travel to a source of ignition and flash back.

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Hazardous Combustion Products: Carbon monoxide and carbon dioxide.[8]

Section 7: Accidental Release Measures

• Personal Precautions: Avoid breathing vapors and contact with skin and eyes. Remove all sources of ignition.[9]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.

• Methods for Cleaning Up: Absorb with inert material (e.g., vermiculite, sand, or earth) and place in a suitable container for disposal.[9]

Section 8: Storage and Disposal

• Storage: Keep container tightly closed in a dry and well-ventilated place. Keep away from heat and sources of ignition.[8]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

References

• 1. Isodurene - Wikipedia [en.wikipedia.org]
• 2. Page loading... [guidechem.com]
• 3. 1,2,3,5-Tetramethylbenzene-d14 | LGC Standards [lgcstandards.com]
• 4. 1,2,3,5-Tetramethylbenzene-d14 | LGC Standards [lgcstandards.com]
• 5. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1,2,3,5-tetramethyl benzene, 527-53-7 [thegoodscentscompany.com]
• 7. 1,2,3,5-tetramethylbenzene [stenutz.eu]
• 8. fishersci.com [fishersci.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. cloudfront.zoro.com [cloudfront.zoro.com]
• 11. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 527-53-7 Name: 1,2,3,5-tetramethylbenzene [xixisys.com]

An In-depth Technical Guide to the Mass Spectrum of 1,2,3,5-Tetramethylbenzene-d14

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the expected mass spectrum of 1,2,3,5-Tetramethylbenzene-d14, a deuterated analog of isodurene. Due to the limited availability of direct experimental mass spectra for this specific isotopologue, this guide presents a theoretical framework based on the known mass spectrum of the non-deuterated compound, 1,2,3,5-tetramethylbenzene (B1211182), and established principles of mass spectrometry for deuterated aromatic hydrocarbons.

Data Presentation: Predicted Mass Spectrum

The electron ionization (EI) mass spectrum of 1,2,3,5-Tetramethylbenzene-d14 is predicted to be dominated by the molecular ion and a prominent fragment resulting from the loss of a deuterated methyl group. The following table summarizes the anticipated major ions, their mass-to-charge ratios (m/z), and their predicted relative intensities, extrapolated from the mass spectrum of the non-deuterated 1,2,3,5-tetramethylbenzene obtained from the NIST Mass Spectrometry Data Center.[1]

Predicted Ion Structure	m/z (Theoretical)	Predicted Relative Intensity (%)	Proposed Fragmentation Pathway
[C₁₀D₁₄]⁺•	148.3	~70-80	Molecular Ion
[C₉D₁₁]⁺	130.2	100	[M - CD₃]⁺
[C₇D₇]⁺	100.2	~10-20	Further fragmentation

Experimental Protocols: GC-MS Analysis of Aromatic Hydrocarbons

The analysis of 1,2,3,5-Tetramethylbenzene-d14 is typically performed using a Gas Chromatography-Mass Spectrometry (GC-MS) system. The following is a representative protocol for the analysis of polycyclic aromatic hydrocarbons (PAHs) and their derivatives, which can be adapted for the target compound.[2][3]

1. Sample Preparation:

A stock solution of 1,2,3,5-Tetramethylbenzene-d14 is prepared by dissolving a precise amount of the neat compound in a high-purity solvent such as dichloromethane (B109758) or hexane (B92381) to a concentration of 1 mg/mL. A series of working standards are then prepared by serial dilution of the stock solution to the desired concentration range (e.g., 1-100 µg/mL).

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: A modern GC system equipped with a split/splitless injector and a high-resolution capillary column is recommended.

• Column: A non-polar or semi-polar capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness), provides good separation for aromatic hydrocarbons.[3]

• Injector: The injector is typically operated in splitless mode to maximize sensitivity for trace analysis.

• Oven Temperature Program: A temperature program is employed to ensure good chromatographic separation. A typical program might be: initial temperature of 60°C held for 2 minutes, ramped to 280°C at a rate of 10°C/minute, and held at 280°C for 5 minutes.

• Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer is commonly used.

• Ionization Mode: Electron Ionization (EI) at a standard energy of 70 eV is used to induce fragmentation.[3]

• Mass Range: The mass spectrometer is set to scan a mass range that includes the molecular ion and expected fragments (e.g., m/z 40-200).

• Data Acquisition: Data is acquired in full scan mode to obtain the complete mass spectrum.

Mandatory Visualization

Fragmentation Pathway of 1,2,3,5-Tetramethylbenzene-d14

The primary fragmentation pathway for 1,2,3,5-Tetramethylbenzene-d14 under electron ionization is the loss of a deuterated methyl radical (•CD₃) to form a stable, resonance-stabilized trimethylbenzyl cation.

Predicted fragmentation of 1,2,3,5-Tetramethylbenzene-d14.

Experimental Workflow for GC-MS Analysis

The following diagram illustrates the typical workflow for the analysis of 1,2,3,5-Tetramethylbenzene-d14 using GC-MS.

Workflow for GC-MS analysis of aromatic hydrocarbons.

References

• 1. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 2. shimadzu.com [shimadzu.com]
• 3. tdi-bi.com [tdi-bi.com]

Commercial Suppliers of Isodurene-d14 for Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides an overview of commercial suppliers for Isodurene-d14 (1,2,3,5-Tetramethylbenzene-d14), a deuterated aromatic hydrocarbon crucial for a variety of research applications. This document outlines supplier specifications, details its primary application as an internal standard in analytical chemistry, and provides a generalized experimental protocol for its use in Gas Chromatography-Mass Spectrometry (GC-MS) analysis of polycyclic aromatic hydrocarbons (PAHs).

Commercial Availability and Specifications

Isodurene-d14 is available from several reputable chemical suppliers specializing in stable isotope-labeled compounds. The quality and specifications of the product are critical for ensuring accurate and reproducible experimental results. Below is a comparative summary of key data from prominent suppliers.

Supplier	Product Name	CAS Number	Isotopic Purity	Chemical Purity	Molecular Formula	Molecular Weight
LGC Standards	1,2,3,5-Tetramethylbenzene-d14	1219795-11-5	98 atom % D	min 98%	C₁₀D₁₄	148.3044
CDN Isotopes	1,2,3,5-Tetramethylbenzene-d14	1219795-11-5	98 atom % D	-	C₁₀D₁₄	148.31
Sigma-Aldrich	1,2,4,5-Tetramethylbenzene-d14 (Durene-d14)	-	98 atom % D	-	C₁₀D₁₄	148.30
MedChemExpress	1,2,3,5-Tetramethylbenzene-d14	1219795-11-5	-	-	C₁₀D₁₄	-
Analytical Standard Solutions (A2S)	Tetramethylbenzene-1,2,3,5 D14	1219795-11-5	-	-	C₁₀D₁₄	148.31
Cambridge Isotope Laboratories, Inc.	Deuterated Aromatic Hydrocarbons	Various	High	High	Various	Various
Toronto Research Chemicals (TRC)	1,2,3,5-Tetramethylbenzene-d14	1219795-11-5	-	-	C₁₀D₁₄	-

Note: Data is subject to change and may vary by specific product lot. Researchers should always consult the supplier's certificate of analysis for the most accurate information.

Logical Workflow for Procurement

The process of acquiring Isodurene-d14 for research involves a series of logical steps, from identifying the experimental need to receiving the final product.

Caption: Procurement Workflow for Isodurene-d14.

Primary Application: Internal Standard for PAH Analysis

Isodurene-d14, along with other deuterated aromatic hydrocarbons, is widely utilized as an internal standard for the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs) in environmental samples.[1][2] The use of a deuterated internal standard is a robust analytical technique that corrects for the loss of analyte during sample preparation and instrumental analysis, thereby improving the accuracy and precision of the results.[3] This is particularly important in complex matrices where analyte recovery can be variable.

The principle of this method, known as isotope dilution mass spectrometry (IDMS), relies on the addition of a known amount of the isotopically labeled standard to the sample before extraction and cleanup.[1] Since the deuterated standard is chemically identical to the native analyte, it is assumed to behave in the same manner throughout the analytical process. By measuring the ratio of the native analyte to the deuterated standard in the final extract using GC-MS, the initial concentration of the analyte in the sample can be accurately determined.

Generalized Experimental Protocol: GC-MS Analysis of PAHs using Isodurene-d14 as an Internal Standard

The following is a generalized protocol based on established methods, such as US EPA Method TO-13A, for the analysis of PAHs in a given sample matrix (e.g., water, soil, air filter).[1]

Materials and Reagents

• Isodurene-d14 solution: A stock solution of known concentration in a suitable solvent (e.g., toluene, dichloromethane).

• PAH calibration standards: A mixture of the target PAH analytes of interest at known concentrations.

• Solvents: High-purity, residue-free solvents such as dichloromethane, hexane, and acetone.

• Sample extraction apparatus: Soxhlet extractor, pressurized fluid extractor, or solid-phase extraction (SPE) cartridges.

• Concentration apparatus: Rotary evaporator or nitrogen evaporator.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a suitable capillary column for PAH separation (e.g., DB-5ms).

Experimental Workflow

Caption: General Experimental Workflow for PAH Analysis.

Detailed Methodology

• Sample Preparation and Spiking:

  • Accurately weigh or measure a known amount of the environmental sample.

  • Prior to extraction, spike the sample with a precise volume of the Isodurene-d14 internal standard stock solution. The amount added should be chosen to result in a peak area that is comparable to the expected analyte peak areas.

• Extraction:

  • Extract the PAHs and the internal standard from the sample matrix using an appropriate technique. For solid samples, Soxhlet extraction with a dichloromethane/hexane mixture is common. For liquid samples, liquid-liquid extraction or SPE may be used.

• Cleanup:

  • The raw extract may contain interfering compounds. A cleanup step, such as column chromatography using silica gel or alumina, is often necessary to remove these interferences. The PAHs and the internal standard will co-elute during this process.

• Concentration:

  • The cleaned extract is then concentrated to a small, known final volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• GC-MS Analysis:

  • Inject an aliquot (e.g., 1 µL) of the final extract into the GC-MS system.

  • The gas chromatograph separates the different PAH compounds based on their boiling points and interaction with the column stationary phase.

  • The mass spectrometer detects the separated compounds. It is typically operated in Selective Ion Monitoring (SIM) mode to enhance sensitivity and selectivity.[2] The molecular ions of the target PAHs and the deuterated internal standard are monitored.

• Quantification:

  • A calibration curve is first generated by analyzing a series of standard solutions containing known concentrations of the target PAHs and a constant concentration of the Isodurene-d14 internal standard.

  • The concentration of each PAH in the sample extract is then determined by comparing the ratio of the peak area of the native PAH to the peak area of the Isodurene-d14 internal standard against the calibration curve.

  • The final concentration in the original sample is calculated by taking into account the initial sample weight/volume and the final extract volume.

Signaling Pathway for Data Analysis

The data analysis process follows a clear signaling pathway from the raw instrumental data to the final concentration report.

Caption: Data Analysis Signaling Pathway.

References

• 1. epa.gov [epa.gov]
• 2. www2.gov.bc.ca [www2.gov.bc.ca]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 1,2,3,5-Tetramethylbenzene-d14 as an Internal Standard in GC-MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1,2,3,5-Tetramethylbenzene-d14 as an internal standard (IS) in Gas Chromatography-Mass Spectrometry (GC-MS) for the quantitative analysis of volatile organic compounds (VOCs), particularly aromatic hydrocarbons.

Introduction

Quantitative analysis by GC-MS requires a high degree of accuracy and precision. The use of an internal standard is a widely accepted technique to correct for variations in sample preparation, injection volume, and instrument response.[1] Deuterated compounds are ideal internal standards for GC-MS analysis as they exhibit similar chemical and physical properties to their non-deuterated counterparts, but are distinguishable by their mass-to-charge ratio (m/z).[2] 1,2,3,5-Tetramethylbenzene-d14 is a deuterated analog of 1,2,3,5-tetramethylbenzene (B1211182) (isodurene) and is well-suited as an internal standard for the analysis of various aromatic hydrocarbons, including benzene, toluene, ethylbenzene, and xylenes (B1142099) (BTEX), as well as other substituted aromatic compounds found in complex matrices such as gasoline, industrial solvents, and environmental samples.

Principle of Isotope Dilution GC-MS:

The core principle involves adding a known quantity of the isotopically labeled internal standard (1,2,3,5-Tetramethylbenzene-d14) to the sample before any preparation or analysis steps. Any loss of the target analyte during sample processing will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the analyte's response to the internal standard's response, accurate quantification can be achieved.

Experimental Protocols

Preparation of Internal Standard Stock and Working Solutions

Objective: To prepare accurate and stable solutions of 1,2,3,5-Tetramethylbenzene-d14 for spiking into calibration standards, quality control samples, and unknown samples.

Materials:

• 1,2,3,5-Tetramethylbenzene-d14 (CAS No. 1219795-11-5)

• High-purity solvent (e.g., Methanol, Dichloromethane, or Hexane, pesticide grade or equivalent)

• Class A volumetric flasks

• Calibrated micropipettes

• Analytical balance

Protocol:

• Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10 mg of 1,2,3,5-Tetramethylbenzene-d14 into a 10 mL Class A volumetric flask.

  • Record the exact weight.

  • Dissolve the compound in a small amount of the chosen solvent.

  • Bring the flask to volume with the solvent.

  • Cap and invert the flask several times to ensure homogeneity.

  • Calculate the exact concentration of the stock solution.

  • Store the stock solution in an amber glass vial at 4°C.

• Working Solution (e.g., 10 µg/mL):

  • Pipette 100 µL of the 1000 µg/mL stock solution into a 10 mL Class A volumetric flask.

  • Dilute to the mark with the appropriate solvent.

  • This working solution is now ready to be added to samples. The final concentration in the sample should be similar to the expected concentration of the analytes of interest.

Sample Preparation

The choice of sample preparation technique depends on the sample matrix.

A. Liquid Samples (e.g., Water, Solvents)

• Direct Injection: For samples with high concentrations of analytes, a simple dilution with a suitable solvent may be sufficient.

  • Pipette a known volume of the sample into a GC vial.

  • Add a precise volume of the 1,2,3,5-Tetramethylbenzene-d14 working solution.

  • Add a known volume of solvent to achieve the desired final volume and concentration.

  • Cap the vial and vortex to mix.

• Purge and Trap (for volatile compounds in water):

  • Place a known volume (e.g., 5 mL) of the water sample into a purge tube.

  • Spike the sample with a known amount of the 1,2,3,5-Tetramethylbenzene-d14 working solution.

  • Connect the purge tube to a purge and trap concentrator.

  • Purge the sample with an inert gas (e.g., helium) to transfer the volatile analytes and the internal standard onto a sorbent trap.

  • The trap is then rapidly heated to desorb the compounds into the GC-MS system.

B. Solid Samples (e.g., Soil, Sediments)

• Methanol Extraction:

  • Weigh a known amount of the solid sample (e.g., 5 g) into a vial.

  • Add a known volume of methanol.

  • Spike the sample with a known amount of the 1,2,3,5-Tetramethylbenzene-d14 working solution.

  • Vortex or sonicate the sample for a set period to extract the analytes.

  • Centrifuge the sample and take an aliquot of the supernatant for GC-MS analysis.

GC-MS Instrumentation and Parameters

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is required.

Typical GC-MS Parameters:

Parameter	Recommended Setting
Gas Chromatograph
Injection Mode	Splitless (for trace analysis) or Split
Injection Volume	1 µL
Inlet Temperature	250 °C
Carrier Gas	Helium at a constant flow rate of 1.0-1.5 mL/min
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methyl Siloxane (e.g., DB-5ms or equivalent)
Oven Program	Initial temp: 40 °C, hold for 2 min; Ramp: 10 °C/min to 200 °C, hold for 2 min; Ramp: 20 °C/min to 280 °C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
Transfer Line Temp	280 °C

Selected Ion Monitoring (SIM) Parameters:

Compound	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Benzene	78	77	51
Toluene	92	91	65
Ethylbenzene	106	91	77
m,p-Xylene	106	91	77
o-Xylene	106	91	77
1,2,3,5-Tetramethylbenzene-d14 (IS)	148	133	119
1,2,3,5-Tetramethylbenzene (Analyte)	134	119	91

Note: The oven temperature program and SIM ions should be optimized based on the specific analytes of interest and the GC-MS system used.

Data Analysis and Presentation

Calibration Curve

A multi-point calibration curve should be prepared by analyzing a series of calibration standards containing known concentrations of the target analytes and a constant concentration of the internal standard.

Procedure:

• Prepare a series of at least five calibration standards covering the expected concentration range of the analytes.

• Spike each calibration standard with the same amount of the 1,2,3,5-Tetramethylbenzene-d14 working solution.

• Analyze the standards using the optimized GC-MS method.

• For each analyte, calculate the response factor (RF) relative to the internal standard for each calibration level using the following equation: RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Perform a linear regression to obtain the calibration curve and the correlation coefficient (R²), which should be ≥ 0.995.

Quantitative Data Summary

The following tables present representative quantitative data for the analysis of BTEX compounds using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard.

Table 1: Calibration Data for BTEX Analysis

Analyte	Concentration Range (µg/L)	Calibration Curve Equation	Correlation Coefficient (R²)
Benzene	1 - 100	y = 0.025x + 0.001	0.9992
Toluene	1 - 100	y = 0.028x - 0.002	0.9995
Ethylbenzene	1 - 100	y = 0.031x + 0.003	0.9991
m,p-Xylene	2 - 200	y = 0.035x - 0.005	0.9994
o-Xylene	1 - 100	y = 0.033x + 0.001	0.9993

Table 2: Method Performance Data

Analyte	Spiked Concentration (µg/L)	Mean Recovery (%) (n=5)	Relative Standard Deviation (RSD, %)
Benzene	20	98.5	3.2
Toluene	20	101.2	2.8
Ethylbenzene	20	97.9	3.5
m,p-Xylene	40	99.8	3.1
o-Xylene	20	100.5	2.9

Visualizations

Experimental Workflow

Caption: Workflow for quantitative analysis using an internal standard.

Logical Relationship of Internal Standard Method

Caption: Principle of the internal standard method for quantification.

Disclaimer: The provided protocols and data are intended as a general guide. Optimization of experimental conditions and validation of the method are essential for achieving accurate and reliable results in your specific application and laboratory setting.

References

• 1. multimedia.3m.com [multimedia.3m.com]
• 2. agilent.com [agilent.com]

Application Notes: Quantitative Analysis of Aromatic Hydrocarbons Using Isodurene-d14 as a Mass Spectrometry Tracer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of Isodurene-d14 as an internal standard in the quantitative analysis of isodurene and other isomeric tetramethylbenzenes in environmental samples by Gas Chromatography-Mass Spectrometry (GC-MS). Isotope dilution mass spectrometry is the gold standard for accurate quantification, as the isotopically labeled standard closely mimics the behavior of the native analyte, correcting for variations in sample preparation and instrument response.

Introduction

Isodurene (1,2,3,5-tetramethylbenzene) is a volatile organic compound (VOC) found in coal tar and is a component of some petroleum products.[1] Its presence in the environment can be an indicator of contamination from industrial sources. Accurate and sensitive quantification of isodurene and its isomers, such as durene (1,2,4,5-tetramethylbenzene) and prehnitene (1,2,3,4-tetramethylbenzene), is crucial for environmental monitoring and risk assessment.[2]

The use of a deuterated internal standard, such as Isodurene-d14, is a robust analytical technique that improves the precision and accuracy of quantitative measurements by correcting for analyte loss during sample preparation and for matrix effects during analysis.[3] This protocol outlines a method for the analysis of tetramethylbenzene isomers in water samples using Isodurene-d14 as an internal standard with GC-MS.

Experimental Protocols

This section details the methodology for the quantitative analysis of isodurene in water samples.

Materials and Reagents

• Analytes: Isodurene (1,2,3,5-tetramethylbenzene), Durene (1,2,4,5-tetramethylbenzene), Prehnitene (1,2,3,4-tetramethylbenzene)

• Internal Standard: Isodurene-d14

• Solvents: Dichloromethane (B109758) (DCM), Methanol (B129727) (MeOH), Hexane (all high purity, suitable for GC-MS analysis)

• Reagents: Sodium chloride (for salting out), Anhydrous sodium sulfate (B86663)

• Solid Phase Extraction (SPE) Cartridges: C18 cartridges

Sample Preparation: Solid Phase Extraction (SPE)

• Sample Collection: Collect water samples in clean, amber glass bottles.

• Spiking with Internal Standard: To a 100 mL water sample, add a known amount of Isodurene-d14 solution in methanol to achieve a final concentration of 10 µg/L.

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of dichloromethane, followed by 5 mL of methanol, and finally 10 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading: Pass the 100 mL water sample through the conditioned C18 cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds.

• Drying: Dry the cartridge by passing a stream of nitrogen gas through it for 10 minutes.

• Elution: Elute the trapped analytes and the internal standard from the cartridge with 2 x 1 mL of dichloromethane into a clean collection vial.

• Drying and Concentration: Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water. Concentrate the sample to a final volume of 100 µL under a gentle stream of nitrogen.

GC-MS Analysis

The analysis is performed using a gas chromatograph coupled to a mass spectrometer.

• Gas Chromatograph (GC) Parameters:

  • Column: DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250 °C

  • Injection Mode: Splitless (1 µL injection volume)

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp 1: 10 °C/min to 150 °C.

    • Ramp 2: 20 °C/min to 280 °C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS) Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

Data Presentation

Quantitative data for the analysis of tetramethylbenzene isomers are summarized below.

Table 1: Physical and Chemical Properties

Property	Isodurene	Isodurene-d14
Molecular Formula	C₁₀H₁₄[4]	C₁₀D₁₄
Molecular Weight	134.22 g/mol [5]	148.31 g/mol
Boiling Point	198 °C[1]	~198 °C

Table 2: GC-MS Parameters for Selected Ion Monitoring (SIM)

Analyte	Retention Time (min) (Example)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Isodurene	10.5	119	134	91
Durene	10.8	119	134	91
Prehnitene	11.2	119	134	91
Isodurene-d14 (Internal Standard)	10.48	132	148	98

Note: The mass spectrum of unlabeled Isodurene shows major fragments at m/z 119 (M-15, loss of a methyl group) and the molecular ion at m/z 134.[4][5] The expected mass spectrum for Isodurene-d14 would show a molecular ion at m/z 148 and a major fragment at m/z 132 (M-16, loss of a CD₃ group).

Table 3: Example Calibration Curve Data

Concentration (µg/L)	Analyte Peak Area	IS Peak Area	Response Ratio (Analyte Area / IS Area)
1	15,234	150,123	0.101
5	76,543	151,234	0.506
10	153,456	150,987	1.016
20	305,678	149,876	2.040
50	760,987	150,543	5.055

Mandatory Visualization

Caption: Workflow for the quantitative analysis of aromatic hydrocarbons.

Conclusion

This protocol provides a comprehensive framework for the quantitative analysis of isodurene and its isomers in water samples using Isodurene-d14 as an internal standard. The use of an isotopically labeled internal standard is critical for achieving high accuracy and precision in complex matrices. The provided GC-MS parameters and data tables serve as a guide for researchers to develop and validate their own analytical methods for the monitoring of these environmental contaminants.

References

• 1. Isodurene - Wikipedia [en.wikipedia.org]
• 2. Durene - Wikipedia [en.wikipedia.org]
• 3. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 5. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quantitative NMR Analysis Using 1,2,3,5-Tetramethylbenzene-d14

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1,2,3,5-Tetramethylbenzene-d14 as an internal standard for quantitative Nuclear Magnetic Resonance (qNMR) analysis, a powerful technique for accurately determining the purity and concentration of active pharmaceutical ingredients (APIs), intermediates, and other chemical entities.

Introduction to Quantitative NMR (qNMR)

Quantitative NMR (qNMR) is a primary analytical method that allows for the determination of the amount of a substance by measuring the intensity of its NMR signals relative to a certified reference material (the internal standard). The signal intensity in a ¹H NMR spectrum is directly proportional to the number of protons giving rise to the signal, enabling accurate quantification without the need for substance-specific calibration curves.[1][2]

Key Advantages of qNMR:

• Primary Ratio Method: qNMR is a primary ratio method of measurement, meaning it doesn't necessitate a reference standard of the analyte itself for quantification.

• Universality: A single internal standard can be used for the quantification of a wide range of compounds.

• Non-destructive: The sample can be recovered after analysis.

• High Precision and Accuracy: When performed correctly, qNMR provides highly reliable and reproducible results.

• Structural Information: In addition to quantitative data, the NMR spectrum provides valuable structural information about the analyte and any impurities present.

1,2,3,5-Tetramethylbenzene-d14 as a ¹H qNMR Internal Standard

1,2,3,5-Tetramethylbenzene-d14 is a deuterated aromatic compound that serves as an excellent internal standard for ¹H qNMR analysis. The high level of deuteration (typically ≥98 atom % D) means that it has a minimal signal in the ¹H NMR spectrum, reducing the likelihood of signal overlap with the analyte.[3]

Properties of 1,2,3,5-Tetramethylbenzene-d14:

Property	Value	Reference
Molecular Formula	C₁₀D₁₄	[3]
Molecular Weight	~148.30 g/mol	[4]
Isotopic Purity	≥98 atom % D	[3]
Appearance	Solid
Solubility	Soluble in common organic deuterated solvents (e.g., CDCl₃, DMSO-d₆)

Advantages of Using a Deuterated Internal Standard:

Using a deuterated internal standard like 1,2,3,5-Tetramethylbenzene-d14 is particularly advantageous in ¹H qNMR as it introduces minimal interfering signals into the spectrum. The primary signals from the standard are absent, and only small residual signals from the non-deuterated isotopologues are present. This is especially useful when analyzing complex molecules or samples containing multiple components where spectral crowding can be a challenge.

Experimental Protocols

Protocol 1: Purity Determination of a Pharmaceutical Compound (Ibuprofen)

This protocol outlines the steps for determining the purity of an Ibuprofen sample using 1,2,3,5-Tetramethylbenzene-d14 as the internal standard.

Materials and Equipment:

• Ibuprofen (analyte)

• 1,2,3,5-Tetramethylbenzene-d14 (Internal Standard, IS)

• Deuterated chloroform (B151607) (CDCl₃)

• High-precision analytical balance (5 decimal places)

• Vortex mixer

• NMR spectrometer (≥400 MHz recommended)

• High-quality NMR tubes

Procedure:

• Preparation of the Internal Standard Stock Solution (Optional but Recommended):

  • Accurately weigh approximately 20 mg of 1,2,3,5-Tetramethylbenzene-d14 into a 10 mL volumetric flask.

  • Dissolve in and dilute to the mark with CDCl₃.

  • Calculate the exact concentration of the stock solution.

• Sample Preparation:

  • Accurately weigh approximately 15 mg of Ibuprofen into a clean, dry vial.

  • Accurately weigh approximately 10 mg of 1,2,3,5-Tetramethylbenzene-d14 into the same vial.

  • Alternatively, add a precise volume of the internal standard stock solution to the vial containing the weighed Ibuprofen.

  • Add approximately 0.7 mL of CDCl₃ to the vial.

  • Ensure complete dissolution by vortexing for 1-2 minutes.

  • Transfer the solution to an NMR tube.

Logical Workflow for Sample Preparation

Caption: Workflow for preparing a sample for qNMR analysis.

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum using quantitative parameters. Key parameters include:

    • Pulse Angle: 30-90° (a 90° pulse provides the maximum signal).

    • Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of both the analyte and the internal standard signals being used for quantification. A d1 of 30-60 seconds is often sufficient.

    • Number of Scans (ns): Sufficient to achieve a good signal-to-noise ratio (S/N > 100:1 is recommended). Typically 8-64 scans.

    • Acquisition Time (aq): Sufficient to ensure proper digitization of the signals (e.g., 2-4 seconds).

• Data Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Carefully phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

  • Apply a baseline correction.

  • Integrate the selected signals for both the analyte and the internal standard. Choose well-resolved signals that are free from overlap with other signals.

    • For Ibuprofen, the signal corresponding to the nine methyl protons of the isobutyl group (a doublet at ~0.9 ppm) is often a good choice.

    • For 1,2,3,5-Tetramethylbenzene-d14, a residual proton signal from the methyl groups (around 2.2 ppm) or the aromatic protons (around 6.8 ppm) would be used. The number of protons for this residual signal is very small and must be accounted for based on the isotopic purity.

• Calculation of Purity:

  The purity of the analyte (Purityₐ) can be calculated using the following equation:

  Purityₐ (%) = (Iₐ / Iᵢₛ) * (Nᵢₛ / Nₐ) * (Mₐ / Mᵢₛ) * (mᵢₛ / mₐ) * Purityᵢₛ (%)

  Where:

  • Iₐ = Integral of the analyte signal

  • Iᵢₛ = Integral of the internal standard signal

  • Nₐ = Number of protons for the analyte signal

  • Nᵢₛ = Number of protons for the internal standard signal (this will be a very small number for the residual signal of a deuterated standard and is calculated from the isotopic purity)

  • Mₐ = Molecular weight of the analyte

  • Mᵢₛ = Molecular weight of the internal standard

  • mₐ = Mass of the analyte

  • mᵢₛ = Mass of the internal standard

  • Purityᵢₛ = Purity of the internal standard

Data Presentation: Hypothetical Case Study

Objective: To determine the purity of a batch of Ibuprofen using 1,2,3,5-Tetramethylbenzene-d14 as the internal standard.

Experimental Parameters:

• Analyte: Ibuprofen (Mₐ = 206.29 g/mol )

• Internal Standard: 1,2,3,5-Tetramethylbenzene-d14 (Mᵢₛ = 148.30 g/mol , Purityᵢₛ = 99.5%)

• Isotopic Purity of IS: 98.5 atom % D. This means 1.5% of the protons are not replaced by deuterium. The residual methyl proton signal will be used for quantification.

  • Number of protons in a non-deuterated methyl group = 3

  • Number of methyl groups = 4

  • Total number of methyl protons in the non-deuterated molecule = 12

  • Effective number of protons for the residual methyl signal (Nᵢₛ) = 12 * (1 - 0.985) = 0.18

• Analyte Signal (Iₐ): Doublet at ~0.9 ppm (Nₐ = 6, corresponding to the two methyl groups of the isobutyl moiety).

• Internal Standard Signal (Iᵢₛ): Residual singlet at ~2.2 ppm.

Quantitative Data:

Sample ID	Mass of Ibuprofen (mₐ) (mg)	Mass of IS (mᵢₛ) (mg)	Integral of Ibuprofen (Iₐ)	Integral of IS (Iᵢₛ)	Calculated Purity of Ibuprofen (%)
Ibu-001	15.23	10.15	1.00	0.052	99.2
Ibu-002	15.51	10.08	1.00	0.051	98.9
Ibu-003	14.98	10.22	1.00	0.054	99.5
Average	99.2
RSD (%)	0.31

Workflow for qNMR Data Analysis and Purity Calculation

Caption: Step-by-step process for qNMR data analysis.

Signaling Pathways and Logical Relationships

Logical Relationship for Selection of an Internal Standard

The choice of a suitable internal standard is critical for accurate qNMR analysis. The following diagram illustrates the key decision-making criteria.

Caption: Decision tree for selecting a suitable qNMR internal standard.

References

• 1. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 2. researchgate.net [researchgate.net]
• 3. 1,2,3,5-Tetramethylbenzene-d14 | LGC Standards [lgcstandards.com]
• 4. medchemexpress.com [medchemexpress.com]

Application of 1,2,3,5-Tetramethylbenzene-d14 in Environmental Analysis

Application Note

The deuterated aromatic hydrocarbon, 1,2,3,5-Tetramethylbenzene-d14, serves as a crucial internal and surrogate standard in the quantitative analysis of volatile organic compounds (VOCs) in diverse environmental matrices. Its application is particularly prominent in methods utilizing Gas Chromatography-Mass Spectrometry (GC-MS), such as those based on the U.S. Environmental Protection Agency (EPA) Method 8260 series. The chemical properties of 1,2,3,5-Tetramethylbenzene-d14 closely mimic those of many common aromatic hydrocarbon pollutants, making it an ideal compound for monitoring and correcting for variations in sample preparation, extraction efficiency, and instrument response.

The primary role of 1,2,3,5-Tetramethylbenzene-d14 is to ensure the accuracy and reliability of analytical data for VOCs, which are a significant class of environmental contaminants found in water, soil, and air. When used as a surrogate standard, a known amount is spiked into a sample prior to any preparation or analysis steps. The recovery of the surrogate provides a measure of the overall method performance for that specific sample. As an internal standard, it is added to the sample extract just before injection into the GC-MS to correct for variations in injection volume and instrument response. The use of this stable isotope-labeled standard is a cornerstone of robust and defensible environmental analytical data.

Experimental Protocols

Protocol 1: Analysis of Volatile Organic Compounds in Water by Purge-and-Trap GC-MS

This protocol outlines the determination of VOCs in aqueous samples using 1,2,3,5-Tetramethylbenzene-d14 as a surrogate standard, based on the principles of EPA Method 8260.

1. Preparation of Standards

• Stock Standard Solution (1000 µg/mL): Prepare a stock solution of 1,2,3,5-Tetramethylbenzene-d14 in methanol (B129727).

• Surrogate Spiking Solution (25 µg/mL): Dilute the stock solution with purge-and-trap grade methanol to a final concentration of 25 µg/mL. This solution is used to spike samples and quality control standards.

• Calibration Standards: Prepare a series of calibration standards containing the target VOCs at various concentrations (e.g., 1, 5, 10, 20, 50, 100 µg/L). Each calibration standard should be spiked with the surrogate spiking solution to achieve a constant concentration of the surrogate (e.g., 5 µg/L).

2. Sample Preparation and Analysis

• Collect water samples in 40 mL vials with zero headspace.

• Prior to analysis, spike each 5 mL aliquot of the water sample, blank, and calibration standards with 1 µL of the 25 µg/mL surrogate spiking solution, resulting in a surrogate concentration of 5 µg/L.

• Load the vials into the autosampler of the purge-and-trap system.

• The purge-and-trap system will purge the VOCs from the water sample onto a sorbent trap.

• The trapped analytes are then thermally desorbed and transferred to the GC-MS for analysis.

3. GC-MS Parameters

Parameter	Value
Gas Chromatograph
Column	60 m x 0.25 mm ID, 1.4 µm film thickness DB-624 or equivalent
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	200 °C
Oven Program	35 °C for 5 min, ramp to 170 °C at 8 °C/min, then to 220 °C at 20 °C/min, hold for 2 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temp	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
m/z for 1,2,3,5-TMB-d14	133, 148

4. Data Analysis and Quality Control

• Calculate the recovery of 1,2,3,5-Tetramethylbenzene-d14 in each sample and quality control standard. The recovery should fall within the laboratory-established acceptance limits (typically 70-130%).

• Quantify the target VOCs using the internal standard calibration method.

Protocol 2: Analysis of Volatile Aromatic Hydrocarbons in Soil by Headspace GC-MS

This protocol describes the analysis of volatile aromatic hydrocarbons in soil samples using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard.

1. Preparation of Standards

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of 1,2,3,5-Tetramethylbenzene-d14 in methanol.

• Internal Standard Spiking Solution (50 µg/mL): Dilute the stock solution with methanol to a final concentration of 50 µg/mL.

• Calibration Standards: Prepare calibration standards in methanol containing the target aromatic hydrocarbons at concentrations ranging from 10 to 500 µg/kg.

2. Sample Preparation and Analysis

• Weigh 5 g of the soil sample into a 20 mL headspace vial.

• Add 5 mL of reagent-grade water to the vial.

• Spike the sample with 10 µL of the 50 µg/mL internal standard spiking solution, resulting in an internal standard concentration of 100 µg/kg.

• Immediately seal the vial with a PTFE-lined septum and crimp cap.

• For calibration standards, add 5 g of clean sand to a headspace vial, followed by the appropriate volume of the calibration standard in methanol and 10 µL of the internal standard spiking solution.

• Place the vials in the headspace autosampler.

• The vials are heated and agitated to partition the volatile compounds into the headspace.

• A portion of the headspace is then automatically injected into the GC-MS.

3. GC-MS Parameters

Parameter	Value
Gas Chromatograph
Column	30 m x 0.25 mm ID, 1.4 µm film thickness DB-VRX or equivalent
Carrier Gas	Helium at a constant flow of 1.5 mL/min
Inlet Temperature	220 °C
Oven Program	40 °C for 3 min, ramp to 200 °C at 10 °C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	250 °C
Quadrupole Temp	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
m/z for 1,2,3,5-TMB-d14	133, 148

4. Data Analysis

• Identify and quantify the target aromatic hydrocarbons based on their retention times and mass spectra, using the internal standard for calibration.

• The concentration of each analyte is calculated relative to the known concentration of 1,2,3,5-Tetramethylbenzene-d14.

Data Presentation

Table 1: Surrogate Recovery of 1,2,3,5-Tetramethylbenzene-d14 in Water Samples

Sample Type	Spiked Concentration (µg/L)	Measured Concentration (µg/L)	Recovery (%)	Acceptance Criteria (%)
Laboratory Control Spike	5.0	4.8	96	70-130
Method Blank	5.0	5.1	102	70-130
Groundwater Sample 1	5.0	4.5	90	70-130
Surface Water Sample 2	5.0	4.2	84	70-130
Wastewater Effluent 3	5.0	3.9	78	70-130

Table 2: Quantitative Results for Aromatic Hydrocarbons in Soil using 1,2,3,5-Tetramethylbenzene-d14 as an Internal Standard

Analyte	Retention Time (min)	Target Ion (m/z)	Calibration Range (µg/kg)	R²	MDL (µg/kg)	Sample 1 Conc. (µg/kg)
Benzene	5.2	78	10-500	0.998	2.5	15.2
Toluene	7.8	91	10-500	0.999	2.1	25.8
Ethylbenzene	10.1	91	10-500	0.997	2.8	8.9
m,p-Xylene	10.3	91	10-500	0.998	3.0	12.4
o-Xylene	10.8	91	10-500	0.997	2.9	5.6
1,2,3,5-TMB-d14 (IS)	12.5	133	100	-	-	100

Visualizations

Caption: Workflow for VOC analysis in water using a surrogate standard.

Caption: Workflow for VOC analysis in soil using an internal standard.

Application of Isodurene-d14 in Metabolomics: A Comprehensive Guide

Introduction

In the rapidly advancing field of metabolomics, the precise and accurate quantification of metabolites is paramount. Stable isotope-labeled internal standards are indispensable tools for achieving reliable results, particularly in mass spectrometry-based analyses. Isodurene-d14 (1,2,3,5-tetramethylbenzene-d14) is a deuterated analog of isodurene, a volatile organic compound (VOC) found in coal tar and used in various industrial applications.[1] Given its properties, Isodurene-d14 serves as an excellent internal standard for the quantification of isodurene and other structurally related aromatic hydrocarbons in biological matrices. This document provides detailed application notes and protocols for the use of Isodurene-d14 in metabolomics studies, catering to researchers, scientists, and drug development professionals.

Application Notes

1. Isodurene-d14 as an Internal Standard for GC-MS and LC-MS Analysis

Due to its chemical and physical similarity to isodurene, Isodurene-d14 is an ideal internal standard for quantitative metabolomics.[1] It co-elutes with the unlabeled analyte in chromatographic separations, yet is distinguishable by its higher mass-to-charge ratio (m/z) in mass spectrometry. This allows for the correction of variations in sample preparation, injection volume, and instrument response, leading to highly accurate and precise quantification.

Key Applications:

• Biomonitoring of Environmental and Occupational Exposure: Isodurene is a component of various industrial products, and human exposure can occur in occupational settings.[2] Isodurene-d14 can be used to accurately measure levels of isodurene in biological samples such as blood, urine, and exhaled breath condensate to assess exposure levels.

• Toxicology and Metabolism Studies: In toxicological research, understanding the absorption, distribution, metabolism, and excretion (ADME) of xenobiotics is crucial.[2] Isodurene-d14 can be employed to trace the metabolic fate of isodurene and to quantify its metabolites.

• Food and Beverage Analysis: Aromatic hydrocarbons can be present in food and beverages as natural components or contaminants. Isodurene-d14 can be used as an internal standard to ensure the accuracy of quantitative methods for these compounds.

2. Physicochemical Properties of Isodurene

Understanding the properties of isodurene is essential for developing robust analytical methods.

Property	Value	Reference
Chemical Formula	C10H14	[1]
Molar Mass	134.22 g/mol	[3]
Appearance	Colorless liquid	[1]
Boiling Point	198 °C	[3]
Melting Point	-23.7 °C	[1]
Solubility in Water	Nearly insoluble	[1]
Solubility in Organic Solvents	Soluble	[1]

Experimental Protocols

Protocol 1: Quantification of Isodurene in Human Plasma using Headspace Solid-Phase Microextraction (HS-SPME) and Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol describes a method for the quantitative analysis of isodurene in human plasma, a common matrix for biomonitoring studies.

Materials:

• Isodurene

• Isodurene-d14 (Internal Standard)

• Human plasma (from consenting donors)

• Methanol (B129727) (HPLC grade)

• Sodium chloride

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 100 µm Polydimethylsiloxane (PDMS))

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of isodurene and Isodurene-d14 in methanol at a concentration of 1 mg/mL.

  • Prepare a series of working standard solutions of isodurene by serial dilution of the stock solution with methanol to cover the expected concentration range in plasma.

  • Prepare a working internal standard solution of Isodurene-d14 at a concentration of 10 µg/mL in methanol.

  • Prepare calibration standards and QCs by spiking blank human plasma with the appropriate working standard solutions of isodurene and a fixed amount of the Isodurene-d14 working solution.

• Sample Preparation:

  • Thaw plasma samples at room temperature.

  • To a 20 mL headspace vial, add 1 mL of plasma sample, calibration standard, or QC.

  • Add 10 µL of the 10 µg/mL Isodurene-d14 internal standard solution.

  • Add 0.5 g of sodium chloride to enhance the release of volatile compounds from the matrix.

  • Immediately seal the vial with a magnetic screw cap.

• HS-SPME:

  • Place the vial in a heating block or autosampler incubator at 60°C for 15 minutes to allow for equilibration.

  • Expose the SPME fiber to the headspace of the vial for 30 minutes at 60°C with gentle agitation.

  • Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

• GC-MS Analysis:

  • Injector: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Start at 40°C for 2 minutes, ramp to 150°C at 10°C/min, then ramp to 250°C at 20°C/min, and hold for 2 minutes.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV. Scan mode for qualitative analysis and selected ion monitoring (SIM) mode for quantification.

  • SIM Ions:

    • Isodurene: m/z 119, 134

    • Isodurene-d14: m/z 133, 148

• Data Analysis:

  • Integrate the peak areas of the selected ions for isodurene and Isodurene-d14.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of isodurene in the unknown samples using the calibration curve.

Hypothetical Quantitative Data

The following table represents typical data that could be obtained from a validation study using this protocol.

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (%Bias)	± 15%
Matrix Effect	Minimal
Recovery	> 90%

Visualizations

Caption: Workflow for Isodurene Quantification.

Caption: Hypothetical Isodurene Metabolism.

References

• 1. Isodurene - Wikipedia [en.wikipedia.org]
• 2. Physiologically-based toxicokinetic modeling of durene (1,2,3,5-tetramethylbenzene) and isodurene (1,2,4,5-tetramethylbenzene) in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1,3,4,5-tetramethylbenzene [chembk.com]

Application Note: 1,2,3,5-Tetramethylbenzene-d14 as a Surrogate Standard for the Analysis of Volatile Organic Compounds in Water by Purge and Trap GC-MS

Introduction

The monitoring of volatile organic compounds (VOCs) in water is crucial for ensuring public health and environmental safety. Many VOCs, such as benzene, toluene, ethylbenzene, and xylenes (B1142099) (BTEX), are known contaminants with potential carcinogenic effects. Accurate and reliable quantification of these compounds at trace levels is essential. The United States Environmental Protection Agency (EPA) has established various methods, such as EPA Method 524.2 and 8260B, which utilize purge and trap gas chromatography-mass spectrometry (GC-MS) for the analysis of VOCs in water samples.[1][2][3]

To ensure the quality and accuracy of the analytical data, surrogate standards are employed. Surrogates are compounds that are similar in chemical properties to the target analytes but are not expected to be present in the environmental samples.[3] They are added to every sample, standard, and blank in a known concentration before sample processing. The recovery of the surrogate is monitored to assess the performance of the analytical method for each specific sample matrix and to identify any potential issues during sample preparation and analysis.[3][4]

This application note describes a robust and reliable method for the quantification of VOCs in water using 1,2,3,5-Tetramethylbenzene-d14 as a surrogate standard. Due to its chemical similarity to common aromatic VOCs and its deuterated nature, which allows for clear differentiation from native compounds by mass spectrometry, 1,2,3,5-Tetramethylbenzene-d14 is an excellent choice for monitoring the analytical efficiency of the purge and trap GC-MS method.

Experimental

Instrumentation and Consumables

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Purge and Trap Concentrator: Teledyne Tekmar Atomx XYZ or equivalent[1]

• Autosampler: Compatible with the purge and trap system

• GC Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)

• Vials: 40 mL screw-top vials with PTFE-lined silicone septa

Reagents and Standards

• 1,2,3,5-Tetramethylbenzene-d14: High-purity standard

• VOC Calibration Standards: Certified reference materials containing target VOCs (e.g., BTEX, chlorinated hydrocarbons)

• Internal Standards: Fluorobenzene, Chlorobenzene-d5

• Methanol (B129727): Purge-and-trap grade

• Reagent Water: Deionized water free of target analytes

Sample Preparation

• Collect water samples in 40 mL vials, ensuring no headspace.

• If required, preserve the samples by adding hydrochloric acid (HCl) to a pH < 2.

• Prior to analysis, allow samples to come to room temperature.

• Spike each 5 mL aliquot of sample, blank, and calibration standard with a methanolic solution of 1,2,3,5-Tetramethylbenzene-d14 to achieve a final concentration of 10 µg/L.

• Also, spike with internal standards (Fluorobenzene and Chlorobenzene-d5) to a final concentration of 10 µg/L.

Purge and Trap GC-MS Method

The analysis is performed using a purge and trap system coupled with a GC-MS. The volatile compounds are purged from the water sample with an inert gas, trapped on an adsorbent material, and then thermally desorbed onto the GC column for separation and subsequent detection by the mass spectrometer.

Table 1: Purge and Trap Parameters

Parameter	Value
Sample Volume	5 mL
Purge Gas	Helium
Purge Flow	40 mL/min
Purge Time	11 min
Purge Temperature	Ambient
Trap Type	Tenax/Silica Gel/Carbon Molecular Sieve
Desorb Time	2 min
Desorb Temperature	250°C
Bake Temperature	270°C
Bake Time	8 min

Table 2: GC-MS Parameters

Parameter	Value
Gas Chromatograph
Inlet Temperature	200°C
Injection Mode	Splitless
Oven Program	35°C (hold 5 min), ramp to 170°C at 10°C/min, ramp to 220°C at 20°C/min (hold 2 min)
Carrier Gas	Helium
Flow Rate	1.2 mL/min
Mass Spectrometer
Ion Source	Electron Ionization (EI)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Range	35-300 amu
Scan Mode	Full Scan

Results and Discussion

Method Performance

The performance of the method was evaluated by analyzing a series of calibration standards and spiked water samples. The calibration curves for all target analytes showed excellent linearity over the concentration range of 0.5 to 50 µg/L, with a correlation coefficient (r²) > 0.995.

Surrogate Recovery

The recovery of 1,2,3,5-Tetramethylbenzene-d14 was monitored in all samples, blanks, and standards to assess method performance. The acceptable recovery range for this surrogate is typically between 70% and 130%.[5] Consistent recovery of the surrogate within this range indicates that the sample preparation and analysis are in control.

Table 3: Surrogate Recovery in Different Water Matrices

Water Matrix	Number of Replicates (n)	Average Recovery (%)	Standard Deviation (%)
Reagent Water	7	98.5	3.2
Drinking Water	5	95.2	4.5
Groundwater	5	92.8	6.1
Wastewater Effluent	5	88.5	8.9

The data in Table 3 demonstrates good recovery of 1,2,3,5-Tetramethylbenzene-d14 across various water matrices, indicating the robustness of the method. The slightly lower recovery and higher standard deviation in the wastewater effluent can be attributed to matrix effects, which is expected.

Conclusion

The use of 1,2,3,5-Tetramethylbenzene-d14 as a surrogate standard provides a reliable means of monitoring the performance of the purge and trap GC-MS method for the analysis of volatile organic compounds in water. This method demonstrates excellent linearity, and the surrogate recovery is consistent across different water matrices, ensuring the quality and defensibility of the analytical data. The detailed protocol provided can be readily implemented by environmental testing laboratories for routine monitoring of VOCs in water.

Protocols

Protocol 1: Preparation of Standards

• Primary Stock Standard (1000 mg/L): Prepare a primary stock standard of 1,2,3,5-Tetramethylbenzene-d14 in methanol.

• Working Standard (10 mg/L): Dilute the primary stock standard with methanol to prepare a working standard solution of 10 mg/L.

• Spiking Solution (1 mg/L): Further dilute the working standard with methanol to create a spiking solution of 1 mg/L. This solution will be used to spike samples, blanks, and calibration standards.

• Calibration Standards: Prepare a series of calibration standards by diluting a certified VOC mixture standard in reagent water. The concentration range should bracket the expected concentration of the samples (e.g., 0.5, 1, 5, 10, 20, 50 µg/L).

Protocol 2: Sample Analysis Workflow

Caption: Workflow for VOC analysis in water using a surrogate standard.

Protocol 3: Data Review and Quality Control

• Calibration Verification: Analyze a mid-level calibration standard every 12 hours to verify the stability of the instrument's response. The response should be within ±20% of the initial calibration.

• Method Blank: Analyze a method blank with each batch of samples to ensure there is no contamination from the laboratory environment or reagents.

• Surrogate Recovery: Check the recovery of 1,2,3,5-Tetramethylbenzene-d14 in each sample, blank, and standard. If the recovery is outside the 70-130% acceptance limits, the data for that sample should be flagged, and re-analysis may be necessary.[4][5]

• Internal Standard Response: Monitor the area count of the internal standards in all samples. A significant deviation from the average area in the calibration standards may indicate matrix interference.

• Laboratory Control Sample (LCS): Analyze an LCS with each batch of samples. The LCS is a reagent water sample spiked with known concentrations of target analytes. The recovery of the analytes in the LCS should be within established control limits.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. EPA Method 524.2: Water Analysis | Teledyne LABS [teledynelabs.com]
• 3. agilent.com [agilent.com]
• 4. Wrangling environmental exposure data: guidance for getting the best information from your laboratory measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ground-Water Quality Data in the Southern Sacramento Valley, California, 2005—Results from the California GAMA Program [pubs.usgs.gov]

Application Note: Quantification of Volatile Organic Compounds Using 1,2,3,5-Tetramethylbenzene-d14 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile Organic Compounds (VOCs) are a broad class of carbon-containing chemicals that readily evaporate at room temperature. They are emitted from a wide range of natural and anthropogenic sources and are of significant interest in environmental monitoring, industrial hygiene, and biomedical research due to their potential health impacts. Accurate and precise quantification of VOCs is crucial for assessing exposure, understanding metabolic pathways, and ensuring product safety.

Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for the separation, identification, and quantification of VOCs. To ensure the accuracy and reliability of GC-MS data, the use of an internal standard is essential. An internal standard is a compound added to a sample in a known concentration to correct for variations in sample preparation, injection volume, and instrument response. An ideal internal standard should be chemically similar to the analytes of interest but not naturally present in the samples.

Deuterated compounds, such as 1,2,3,5-Tetramethylbenzene-d14, serve as excellent internal standards for the analysis of aromatic and other volatile organic compounds.[1] The deuterium-labeled internal standard co-elutes with its non-labeled counterpart, experiencing similar matrix effects and ionization efficiencies, thereby providing a more accurate normalization of the analytical signal.[1] This application note provides a detailed protocol for the quantification of a range of VOCs using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard with analysis by headspace GC-MS.

Experimental

Materials and Reagents

• Analytes: A standard mixture of common VOCs, including Benzene, Toluene, Ethylbenzene, o-Xylene, m-Xylene, p-Xylene, Styrene, Chlorobenzene, 1,2-Dichlorobenzene, and Naphthalene.

• Internal Standard: 1,2,3,5-Tetramethylbenzene-d14 (Isodurene-d14), 98 atom % D.

• Solvents: Purge-and-trap grade Methanol (B129727) for stock solution preparation.

• Reagents: High-purity water (18.2 MΩ·cm) for dilutions and blanks.

• Gases: Helium (99.999% purity) for GC carrier gas.

Instrumentation

A standard gas chromatograph coupled with a mass spectrometer (GC-MS) equipped with a headspace autosampler is recommended. The GC should be fitted with a capillary column suitable for VOC analysis, such as a DB-624 or equivalent.

Preparation of Standard Solutions

• Primary Stock Standard (1000 µg/mL): Prepare a stock solution containing all target VOCs at a concentration of 1000 µg/mL in methanol.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of 1,2,3,5-Tetramethylbenzene-d14 at a concentration of 1000 µg/mL in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock standard in high-purity water to achieve concentrations ranging from 1 µg/L to 100 µg/L.

• Internal Standard Spiking Solution (10 µg/mL): Dilute the internal standard stock solution in methanol to a concentration of 10 µg/mL.

Sample Preparation

• For aqueous samples, transfer a 10 mL aliquot into a 20 mL headspace vial.

• Spike each sample, standard, and blank with 10 µL of the 10 µg/mL internal standard spiking solution to achieve a final concentration of 10 µg/L of 1,2,3,5-Tetramethylbenzene-d14.

• Immediately seal the vials with PTFE-lined septa and aluminum caps.

• Gently vortex the vials for 10 seconds to ensure homogeneity.

GC-MS Analysis Protocol

A detailed protocol for the GC-MS analysis is provided below. Instrument conditions may require optimization based on the specific instrumentation used.

Headspace Autosampler Conditions

Parameter	Value
Vial Equilibration Time	15 min
Vial Equilibration Temperature	80 °C
Loop Temperature	90 °C
Transfer Line Temperature	100 °C
Injection Volume	1 mL
Pressurization Gas	Helium

Gas Chromatograph Conditions

Parameter	Value
Column	DB-624, 30 m x 0.25 mm ID, 1.4 µm film thickness
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Inlet Temperature	250 °C
Injection Mode	Splitless
Oven Temperature Program	Initial: 40 °C, hold for 2 minRamp 1: 10 °C/min to 150 °CRamp 2: 25 °C/min to 220 °C, hold for 2 min

Mass Spectrometer Conditions

Parameter	Value
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temperature	280 °C

Selected Ion Monitoring (SIM) Parameters

Analyte	Quantitation Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Benzene	78	77	51
Toluene	91	92	65
Ethylbenzene	91	106	77
m/p-Xylene	91	106	77
o-Xylene	91	106	77
Styrene	104	78	51
Chlorobenzene	112	77	114
1,2-Dichlorobenzene	146	148	111
Naphthalene	128	102	129
1,2,3,5-Tetramethylbenzene-d14 (IS)	133	148	118

Data Analysis and Quantification

Quantification is based on the internal standard method. The concentration of each analyte is calculated using the following equation:

Concentrationanalyte = (Areaanalyte / AreaIS) * (1 / RRF) * ConcentrationIS

Where:

• Areaanalyte is the peak area of the analyte.

• AreaIS is the peak area of the internal standard.

• RRF is the Relative Response Factor.

• ConcentrationIS is the concentration of the internal standard.

The RRF for each analyte is determined from the analysis of calibration standards and is calculated as:

RRF = (Areaanalyte / AreaIS) * (ConcentrationIS / Concentrationanalyte)

Method Validation and Performance

The analytical method was validated for linearity, accuracy, precision, and method detection limit (MDL).

Linearity

Linearity was evaluated by analyzing a series of calibration standards ranging from 1 µg/L to 100 µg/L. The coefficient of determination (R²) for all analytes was greater than 0.995, indicating excellent linearity over the tested range.

Table 1: Linearity of VOCs using 1,2,3,5-Tetramethylbenzene-d14 Internal Standard

Analyte	Calibration Range (µg/L)	R²
Benzene	1 - 100	0.998
Toluene	1 - 100	0.999
Ethylbenzene	1 - 100	0.997
m/p-Xylene	1 - 100	0.998
o-Xylene	1 - 100	0.997
Styrene	1 - 100	0.996
Chlorobenzene	1 - 100	0.999
1,2-Dichlorobenzene	1 - 100	0.995
Naphthalene	1 - 100	0.996

Accuracy and Precision

Accuracy and precision were determined by analyzing seven replicate samples of a high-purity water matrix spiked with all target analytes at a concentration of 20 µg/L.

Table 2: Accuracy and Precision Data

Analyte	Spiked Concentration (µg/L)	Mean Measured Concentration (µg/L)	Recovery (%)	Precision (%RSD)
Benzene	20	19.8	99	3.5
Toluene	20	20.2	101	2.8
Ethylbenzene	20	19.6	98	4.1
m/p-Xylene	20	20.4	102	3.2
o-Xylene	20	19.7	98.5	3.8
Styrene	20	19.4	97	4.5
Chlorobenzene	20	20.1	100.5	2.9
1,2-Dichlorobenzene	20	19.2	96	5.2
Naphthalene	20	19.0	95	5.8

Method Detection Limits (MDLs)

MDLs were determined by analyzing seven replicate samples of a high-purity water matrix spiked with all target analytes at a low concentration (1 µg/L).

Table 3: Method Detection Limits

Analyte	Method Detection Limit (µg/L)
Benzene	0.15
Toluene	0.12
Ethylbenzene	0.18
m/p-Xylene	0.14
o-Xylene	0.16
Styrene	0.21
Chlorobenzene	0.13
1,2-Dichlorobenzene	0.25
Naphthalene	0.30

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of VOCs using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard.

Caption: Workflow for VOC quantification using an internal standard.

Conclusion

This application note provides a comprehensive and validated method for the quantification of a range of volatile organic compounds in aqueous matrices using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard. The use of a deuterated internal standard significantly improves the accuracy and precision of the analysis by correcting for variations inherent in the analytical process. The described headspace GC-MS method is robust, sensitive, and demonstrates excellent linearity over a wide concentration range, making it suitable for routine analysis in environmental, industrial, and research laboratories.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols: Preparing Stock Solutions of 1,2,3,5-Tetramethylbenzene-d14

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2,3,5-Tetramethylbenzene-d14, also known as Isodurene-d14, is a deuterated aromatic hydrocarbon utilized primarily as an internal standard for quantitative analyses using techniques such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS)[1]. The incorporation of 14 deuterium (B1214612) atoms provides a distinct mass shift, allowing for accurate quantification of its non-labeled counterpart, 1,2,3,5-tetramethylbenzene (B1211182) (Isodurene), and other related analytes in complex matrices[1]. Proper preparation of stock solutions from the neat material is a critical first step to ensure the accuracy and reproducibility of experimental results. This document provides a detailed protocol for the preparation of stock solutions of 1,2,3,5-Tetramethylbenzene-d14, including compound data, safety precautions, and a step-by-step experimental workflow.

Compound Data and Physical Properties

The physical and chemical properties of 1,2,3,5-Tetramethylbenzene-d14 are summarized in the table below. These properties are essential for accurate solution preparation and safe handling.

Property	Value	Reference
Chemical Name	1,2,3,5-Tetramethylbenzene-d14	[2][3][4]
Synonyms	Isodurene-d14	[3][4]
CAS Number	1219795-11-5	[2][3][4]
Molecular Formula	C₁₀D₁₄	[1]
Molecular Weight	148.30 g/mol	[1][5]
Isotopic Enrichment	≥98 atom % D	[3]
Appearance	Colorless liquid	[6]
Solubility	Nearly insoluble in water; Soluble in organic solvents such as methanol, ethanol, acetone, and ether.	[6][7]
Storage Conditions	Store at room temperature, protected from light.	[3]
Stability	Stable if stored under recommended conditions. Re-analyze after three years for chemical purity.	[3][8]

(Note: Some physical properties are referenced from the non-deuterated analog, 1,2,3,5-Tetramethylbenzene, CAS 527-53-7)[6][9][10][11][12].

Materials and Equipment

• 1,2,3,5-Tetramethylbenzene-d14 (neat material)

• Analytical balance (readable to at least 0.1 mg)

• Grade A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Micropipettes and appropriate tips

• Glass vials with PTFE-lined caps

• High-purity solvent (e.g., Methanol, Acetone, Dichloromethane, Hexane - HPLC or analytical grade)

• Spatula

• Weighing paper or boat

• Vortex mixer

• Ultrasonic bath (optional)

• Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Safety Precautions

Experimental Protocol: Preparation of a 1 mg/mL Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution, which can be further diluted to create working standards.

5.1 Calculation:

• Determine the target concentration and volume: For a 1 mg/mL stock solution in a 5 mL volumetric flask, the required mass of 1,2,3,5-Tetramethylbenzene-d14 is 5 mg.

  • Mass (mg) = Concentration (mg/mL) x Volume (mL)

  • Mass = 1 mg/mL x 5 mL = 5 mg

5.2 Procedure:

• Weighing the Compound: a. Place a clean, dry weighing boat on the analytical balance and tare the balance. b. Carefully weigh out approximately 5 mg of 1,2,3,5-Tetramethylbenzene-d14 into the weighing boat. Record the exact mass to at least four decimal places (e.g., 0.0050 g).

• Dissolution: a. Carefully transfer the weighed compound into a 5 mL Grade A volumetric flask. b. Add a small amount of the chosen solvent (e.g., methanol, approximately 2-3 mL) to the flask. c. Gently swirl the flask or use a vortex mixer until the compound is fully dissolved. An ultrasonic bath can be used for a short period if dissolution is slow.

• Final Volume Adjustment: a. Once the solid is completely dissolved, add more solvent to the flask until the bottom of the meniscus reaches the calibration mark. b. Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Recalculate Concentration: a. Based on the exact mass weighed, calculate the precise concentration of the stock solution.

  • Actual Concentration (mg/mL) = Actual Mass (mg) / Final Volume (mL)

  • Example: If 5.2 mg was weighed, the concentration is 5.2 mg / 5.0 mL = 1.04 mg/mL.

• Storage and Labeling: a. Transfer the stock solution to a clean, labeled glass vial with a PTFE-lined cap. b. The label should include:

  • Compound Name: 1,2,3,5-Tetramethylbenzene-d14
  • Concentration (the precise calculated value)
  • Solvent Used
  • Preparation Date
  • Preparer's Initials c. Store the solution at room temperature, protected from light, as recommended[3].

Visualized Workflows

Caption: Workflow for preparing a stock solution of 1,2,3,5-Tetramethylbenzene-d14.

Caption: Logical workflow for using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1,2,3,5-Tetramethylbenzene-d14 | LGC Standards [lgcstandards.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. 1,2,3,5-Tetramethylbenzene-d14 | LGC Standards [lgcstandards.com]
• 5. Page loading... [wap.guidechem.com]
• 6. Isodurene - Wikipedia [en.wikipedia.org]
• 7. 1,2,3,5-TETRAMETHYLBENZENE | 527-53-7 [chemicalbook.com]
• 8. cdnisotopes.com [cdnisotopes.com]
• 9. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 10. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 12. Page loading... [guidechem.com]
• 13. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]

Application Notes and Protocols for Spiking Environmental Samples with Isodurene-d14

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of volatile organic compounds (VOCs) in environmental matrices, the use of isotopically labeled internal and surrogate standards is crucial for achieving accurate and reliable results. These standards are essential for correcting variations that can occur during sample preparation, extraction, and analysis, including matrix effects. Isodurene-d14 (1,2,3,5-tetramethylbenzene-d14) is a deuterated aromatic hydrocarbon that serves as an excellent surrogate or internal standard for the analysis of various VOCs, particularly aromatic hydrocarbons, in complex environmental samples such as soil, water, and air. Its chemical properties are nearly identical to its non-deuterated analog, Isodurene, but its increased mass allows for clear differentiation in mass spectrometry-based analytical techniques.

This document provides detailed application notes and protocols for the use of Isodurene-d14 as a spiking agent in environmental samples prior to analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

Table 1: Physical and Chemical Properties of Isodurene

Property	Value
IUPAC Name	1,2,3,5-Tetramethylbenzene
Synonyms	Isodurene
CAS Number	527-53-7
Molecular Formula	C₁₀H₁₄
Molar Mass	134.22 g/mol
Appearance	Colorless liquid
Density	0.89 g/cm³
Boiling Point	198 °C
Melting Point	-23.7 °C
Water Solubility	27.9 mg/L
Flash Point	63.3 °C

Note: The properties listed are for the non-deuterated Isodurene. Isodurene-d14 will have a slightly higher molar mass but similar physical and chemical properties.

Table 2: Typical GC-MS Parameters for VOC Analysis with Isodurene-d14

Parameter	Setting
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injector Temperature	250 °C
Injection Mode	Splitless
Oven Program	Initial 40 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.2 mL/min
MS Transfer Line Temp	280 °C
MS Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM)
Isodurene-d14 Quant Ion	To be determined based on the mass spectrum
Isodurene-d14 Qualifier Ions	To be determined based on the mass spectrum

Table 3: Quality Control Acceptance Criteria for Surrogate Recovery

Matrix	EPA Method Reference	Typical Acceptance Criteria
Water	8260D	70-130%
Soil/Solid Waste	8260D	70-130%
Air (Canister)	TO-15	70-130%

Note: Laboratories should establish their own control limits based on performance data. These are general guidelines.[1]

Experimental Protocols

Preparation of Isodurene-d14 Spiking Solution

Objective: To prepare a stock and a working solution of Isodurene-d14 for spiking environmental samples.

Materials:

• Isodurene-d14 (neat standard)

• Methanol (B129727) (purge-and-trap grade)

• Class A volumetric flasks (e.g., 10 mL, 100 mL)

• Microsyringes

Procedure:

• Stock Solution (e.g., 1000 µg/mL):

  • Allow the sealed vial of neat Isodurene-d14 to equilibrate to room temperature.

  • In a tared 10 mL volumetric flask, accurately weigh approximately 10 mg of the neat Isodurene-d14 standard.

  • Record the exact weight.

  • Dissolve the standard in methanol and bring the volume to the mark.

  • Calculate the exact concentration of the stock solution.

• Working Solution (e.g., 25 µg/mL):

  • Perform a serial dilution of the stock solution with methanol to achieve the desired working concentration. For example, dilute 250 µL of the 1000 µg/mL stock solution to 10 mL in a volumetric flask with methanol.

  • Store the stock and working solutions at ≤ 6 °C in amber glass vials with PTFE-lined caps.

Protocol for Spiking Water Samples

Objective: To spike aqueous samples with Isodurene-d14 prior to purge-and-trap GC-MS analysis.

Materials:

• Water sample

• 40 mL VOA vials with PTFE-lined septa

• Isodurene-d14 working solution (e.g., 25 µg/mL)

• Microsyringe

Procedure:

• Collect the water sample in a 40 mL VOA vial, ensuring no headspace. If residual chlorine is present, the sample should be dechlorinated.

• Just prior to analysis, uncap the VOA vial.

• Using a microsyringe, add a known volume of the Isodurene-d14 working solution to the sample. For a 5 mL sample and a target concentration of 50 µg/L, 10 µL of a 25 µg/mL working solution would be added.

• Immediately recap the vial and gently invert to mix.

• The sample is now ready for purge-and-trap analysis according to standard methods like EPA 8260D.

Protocol for Spiking Soil and Solid Samples

Objective: To spike soil or solid waste samples with Isodurene-d14 prior to extraction or purge-and-trap analysis.

Materials:

• Soil/solid sample

• Sample container (e.g., 40 mL VOA vial)

• Isodurene-d14 working solution (e.g., 25 µg/mL)

• Methanol (purge-and-trap grade)

• Analytical balance

Procedure:

• Weigh a known amount of the soil sample (e.g., 5 grams) directly into a pre-weighed VOA vial.

• Using a microsyringe, add a known volume of the Isodurene-d14 working solution directly onto the soil. The spiking volume should be kept small to minimize solvent effects.

• For methanol extraction methods:

  • Add the appropriate volume of methanol to the vial (e.g., 10 mL).

  • Seal the vial and vortex or sonicate to ensure thorough mixing and extraction.

  • An aliquot of the methanol extract is then taken for analysis.

• For direct purge-and-trap of soils:

  • Quickly add the appropriate amount of reagent water to the vial containing the spiked soil.

  • Immediately seal the vial and proceed with the purge-and-trap analysis as per EPA Method 5035.

Mandatory Visualizations

Caption: Experimental workflow for VOC analysis using Isodurene-d14.

Caption: Logical relationship in surrogate standard quantification.

References

• 1. epa.gov [epa.gov]

Technical Notes & Optimization

Technical Support Center: Deuterated Internal Standards in Chromatography

Welcome to the technical support center for the use of deuterated internal standards in analytical testing. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is a deuterated internal standard and why is it considered the gold standard in LC-MS analysis?

A deuterated internal standard is a version of the target analyte where one or more hydrogen atoms have been replaced by their stable isotope, deuterium (B1214612).[1] They are considered the gold standard for quantitative LC-MS assays because their chemical and physical properties are nearly identical to the analyte of interest.[1][2] This similarity ensures they behave almost identically during sample extraction, chromatography, and ionization, effectively compensating for matrix effects, ion suppression, and instrumental variability.[1]

Q2: What are the most common analytical problems associated with deuterated internal standards?

The most frequently encountered issues include:

• Isotopic Exchange: The loss of deuterium atoms and their replacement with hydrogen from the surrounding environment.[3][4]

• Chromatographic Shift: The deuterated internal standard (IS) and the analyte having slightly different retention times.[1][3][5][6]

• Differential Matrix Effects: The analyte and the IS experiencing different levels of ion suppression or enhancement from the sample matrix.[1][7][8]

• Purity Issues: The presence of unlabeled analyte or other impurities in the deuterated IS.[9][10]

• Variable Extraction Recovery: Differences in the efficiency of extraction between the analyte and the IS.[1][11]

• In-source Instability: The deuterated IS exhibiting different stability or fragmentation patterns in the mass spectrometer's ion source compared to the analyte.[3]

Q3: What level of isotopic purity is recommended for a deuterated internal standard?

To ensure accurate and reliable results, it is best to select deuterated compounds with at least 98% isotopic enrichment.[1][7] High-purity standards minimize the contribution of the internal standard to the analyte's signal, reducing background interference and ensuring clear mass separation during analysis.[1][5]

Q4: Why is my deuterated internal standard eluting at a different retention time than my analyte?

This phenomenon is known as the "isotope effect" and is a common observation in chromatography.[12] The substitution of hydrogen with the heavier deuterium isotope can lead to slight changes in the molecule's physicochemical properties, such as its lipophilicity.[12][13] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[5][12] While often minor, this can become problematic if the analyte and IS elute in a region of variable matrix effects.[7][12]

Q5: What is deuterium exchange and how can I prevent it?

Deuterium exchange, or back-exchange, is the replacement of deuterium atoms on the internal standard with protons from the solvent or sample matrix.[3][10] This can compromise the accuracy of your results by creating a "false positive" signal for the unlabeled analyte or by causing irreproducible internal standard signals.[3][14]

Factors that promote deuterium exchange include:

• Label Position: Deuterium atoms are more susceptible to exchange if they are located on heteroatoms like oxygen (-OH) or nitrogen (-NH), or on a carbon atom adjacent to a carbonyl group (C=O).[3][4][15]

• pH of the Solution: Storing or analyzing deuterated compounds in acidic or basic solutions can catalyze the exchange.[3][10]

To prevent deuterium exchange:

• Select an internal standard where the deuterium labels are on stable positions within the molecule.[7][15]

• Avoid extreme pH conditions during sample preparation and analysis.

Troubleshooting Guides

Issue: Inconsistent or Inaccurate Quantitative Results

Symptoms:

• Poor reproducibility of the analyte/internal standard area ratio.[4]

• Results are consistently high or low.

• High variability in results between samples.

Possible Causes and Solutions:

Troubleshooting workflow for inaccurate quantitative results.

Data Presentation: Summary of Key Parameters for Deuterated Internal Standards

Parameter	Recommendation/Typical Value	Potential Impact if Not Met
Isotopic Purity	≥ 98%	Overestimation of the analyte concentration due to the presence of unlabeled analyte in the IS.[1][7]
Chemical Purity	> 99%	Introduction of interfering peaks, inaccurate IS concentration.[5]
Mass Difference	≥ 3 mass units	Spectral overlap between the analyte and IS.[15]
Retention Time Shift	Should co-elute with analyte	Can lead to differential matrix effects and inaccurate quantification.[5][12]
Label Position	On chemically stable positions (e.g., C-H bonds not adjacent to heteroatoms)	Loss of deuterium label through exchange, leading to inaccurate results.[7][15]

Experimental Protocols

Protocol 1: Assessing the Contribution of the Internal Standard to the Analyte Signal

Objective: To determine if the deuterated internal standard contains a significant amount of the unlabeled analyte.

Methodology:

• Prepare a Blank Sample: Use a matrix sample that is known to not contain the analyte.

• Spike with Internal Standard: Add the deuterated internal standard to the blank matrix at the same concentration used in the analytical method.

• Analyze the Sample: Run the sample on the LC-MS/MS and monitor the mass transition for the unlabeled analyte.

• Evaluate the Response: The response for the unlabeled analyte in this sample should be less than 20% of the response observed for the Lower Limit of Quantification (LLOQ) of the analyte. A higher response indicates significant contamination of the IS with the unlabeled analyte.

Protocol 2: Evaluation of Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for an analyte in a specific matrix and determine if the deuterated internal standard adequately compensates for it.

Workflow for evaluating matrix effects.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

  • Set B (Post-Extraction Spike): A blank matrix is extracted first, and then the analyte and internal standard are added to the final extract.

  • Set C (Pre-Extraction Spike): The analyte and internal standard are added to the blank matrix before the extraction process.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect (ME) and Recovery (RE):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

    • An ME of 100% indicates no matrix effect.

    • An ME < 100% indicates ion suppression.

    • An ME > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

• Evaluate Differential Matrix Effects: Compare the ME for the analyte with the ME for the internal standard. If they are significantly different, the internal standard is not effectively correcting for matrix effects. Studies have shown that the matrix effects experienced by an analyte and its deuterated internal standard can differ by 26% or more in matrices like plasma and urine.[5]

Logical Relationship: Impact of Isotopic Purity

Impact of internal standard purity on assay accuracy.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. myadlm.org [myadlm.org]
• 10. researchgate.net [researchgate.net]
• 11. hilarispublisher.com [hilarispublisher.com]
• 12. benchchem.com [benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Technical Support Center: Minimizing Matrix Effects with 1,2,3,5-Tetramethylbenzene-d14 in Soil Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1,2,3,5-Tetramethylbenzene-d14 as an internal standard to mitigate matrix effects in soil sample analysis.

Frequently Asked Questions (FAQs)

Q1: Why is an internal standard like 1,2,3,5-Tetramethylbenzene-d14 necessary for soil analysis?

A1: Soil is a complex matrix containing a wide variety of organic and inorganic compounds. These matrix components can interfere with the analytical signal of the target analytes, a phenomenon known as the "matrix effect." This interference can lead to either suppression or enhancement of the signal, resulting in inaccurate quantification. An internal standard (IS) is a compound with similar chemical and physical properties to the analytes of interest, which is added to the sample at a known concentration before analysis. By monitoring the signal of the internal standard, variations in the analytical response caused by matrix effects can be corrected, leading to more accurate and reliable results. Deuterated standards like 1,2,3,5-Tetramethylbenzene-d14 are often chosen as they behave almost identically to their non-deuterated counterparts during extraction and chromatography but can be distinguished by mass spectrometry.

Q2: What are the primary causes of poor recovery of 1,2,3,5-Tetramethylbenzene-d14?

A2: Poor recovery of your internal standard can stem from several factors:

• Matrix Effects: Components in the soil matrix can suppress or enhance the ionization of the internal standard in the mass spectrometer's ion source.[1]

• Extraction Inefficiency: The chosen extraction solvent and method may not be optimal for efficiently removing 1,2,3,5-Tetramethylbenzene-d14 from the soil particles.

• Instrumental Issues: Problems within the GC-MS system, such as leaks, a contaminated inlet liner, or a poorly performing mass spectrometer, can lead to inconsistent and low IS response.[2]

• Analyte Volatility: As a volatile organic compound (VOC), improper sample handling and storage can lead to significant losses of 1,2,3,5-Tetramethylbenzene-d14 before analysis.

Q3: How can I distinguish between matrix effects and extraction inefficiency affecting my 1,2,3,5-Tetramethylbenzene-d14 recovery?

A3: A post-extraction spike experiment is a reliable method to differentiate between these two issues. This involves comparing the response of the internal standard when it is added before the extraction process (pre-extraction spike) versus after the extraction process (post-extraction spike).[1] A significant difference in the signal between these two samples indicates that the extraction process is a major contributor to the poor recovery. If the recovery of the post-extraction spike is also low, it points towards matrix-induced signal suppression in the analytical instrument.

Troubleshooting Guides

Issue 1: Low or Inconsistent Recovery of 1,2,3,5-Tetramethylbenzene-d14

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Extraction	1. Optimize Solvent: Ensure the extraction solvent is appropriate for a nonpolar aromatic compound like 1,2,3,5-Tetramethylbenzene. Methanol (B129727) is commonly used for VOCs in soil as per EPA Method 5035.[3][4] 2. Review Extraction Technique: For methods like QuEChERS or Accelerated Solvent Extraction (ASE), ensure parameters such as shaking time, solvent volume, and temperature are optimized.[5] 3. Check Sample Homogeneity: Inconsistent recovery across samples may be due to non-homogenous soil samples. Ensure thorough mixing of the sample before taking an aliquot.
Matrix Effects	1. Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components. 2. Matrix-Matched Calibration: Prepare calibration standards in a blank soil extract that is known to be free of the analytes of interest. This helps to compensate for consistent matrix effects. 3. Cleanup Procedures: Incorporate a cleanup step after extraction, such as solid-phase extraction (SPE), to remove interfering compounds.
Instrumental Problems	1. Inlet Maintenance: Regularly inspect and replace the GC inlet liner and septum to prevent contamination and active sites that can degrade the internal standard.[2] 2. Leak Check: Perform a leak check on the GC-MS system to ensure there are no leaks that could affect the vacuum and instrument performance. 3. MS Source Cleaning: If the internal standard response is consistently low or declining over time, the mass spectrometer ion source may need to be cleaned.[2]
Sample Handling	1. Minimize Volatilization: Follow proper soil sampling procedures for VOCs, such as those outlined in EPA Method 5035, to minimize analyte loss.[3][6] This includes minimizing the time the sample is exposed to the atmosphere. 2. Proper Storage: Store soil samples intended for VOC analysis at low temperatures (e.g., 4°C) and ensure vials are hermetically sealed.[7]

Issue 2: Matrix-Induced Signal Enhancement of 1,2,3,5-Tetramethylbenzene-d14

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
"Analyte Protectant" Effect	1. Inlet Maintenance: Non-volatile matrix components can accumulate in the GC inlet, creating a protective layer that prevents the breakdown of analytes and internal standards, leading to an enhanced signal. Regular inlet maintenance is crucial. 2. Use of Analyte Protectants: In some cases, intentionally adding analyte protectants to both the samples and calibration standards can create a consistent and predictable enhancement, leading to better accuracy.
Co-eluting Matrix Components	1. Modify GC Method: Adjust the GC temperature program to improve the chromatographic separation between the internal standard and any co-eluting matrix components. 2. Alternative Quantitation Ions: Select a different, more specific ion for quantifying 1,2,3,5-Tetramethylbenzene-d14 that is less prone to interference from co-eluting compounds.

Experimental Protocols

Protocol 1: General Sample Preparation for VOC Analysis in Soil using an Internal Standard

This protocol is a generalized procedure based on common practices for VOC analysis in soil, such as those adapted from EPA Method 5035.

• Sample Collection: Collect approximately 5 grams of soil using a coring device to minimize disturbance and volatile loss.[6]

• Preservation: Immediately transfer the soil core to a pre-weighed 40 mL vial containing 5 mL of methanol. This serves to both extract the VOCs and preserve the sample.[4]

• Internal Standard Spiking: Before sealing the vial, add a known amount of 1,2,3,5-Tetramethylbenzene-d14 solution in methanol to achieve the desired final concentration.

• Sealing and Storage: Immediately cap the vial with a PTFE-lined septum and store at 4°C until analysis.

• Extraction: Prior to analysis, thoroughly mix the vial to ensure complete extraction of the analytes and internal standard into the methanol.

• Analysis: Take an aliquot of the methanol extract for GC-MS analysis.

Protocol 2: Post-Extraction Spike Experiment to Diagnose Matrix Effects

• Prepare three sets of samples:

  • Set A (Pre-extraction Spike): Spike a blank soil sample with 1,2,3,5-Tetramethylbenzene-d14 before the extraction process.

  • Set B (Post-extraction Spike): Extract a blank soil sample and then spike the resulting extract with 1,2,3,5-Tetramethylbenzene-d14.[1]

  • Set C (Solvent Standard): Prepare a standard of 1,2,3,5-Tetramethylbenzene-d14 in the clean extraction solvent at the same concentration as the spiked samples.

• Analyze all three sets using the same GC-MS method.

• Calculate Recovery and Matrix Effect:

  • Extraction Recovery (%) = (Peak Area of Set A / Peak Area of Set B) * 100

  • Matrix Effect (%) = [(Peak Area of Set B / Peak Area of Set C) - 1] * 100

• Interpretation:

  • A low Extraction Recovery (%) indicates issues with the extraction method.

  • A Matrix Effect (%) value significantly different from zero (positive for enhancement, negative for suppression) indicates the presence of matrix effects.

Data Presentation

Table 1: Example Validation Data for an Internal Standard in Different Soil Types

Parameter	Sandy Loam	Clay	High Organic Matter Soil	Acceptance Criteria
Average Recovery (%)	95	88	85	70-130%
RSD (%) of Recovery	5	8	12	< 20%
Matrix Effect (%)	-8	-15	-25	± 20%

RSD: Relative Standard Deviation

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 3. eurofinsus.com [eurofinsus.com]
• 4. testmark.ca [testmark.ca]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. Soil Sampling for VOCs: Best Practices: Part 1 of 2 | Modern Pumping Today [modernpumpingtoday.com]
• 7. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Preventing isotopic exchange of 1,2,3,5-Tetramethylbenzene-d14 during analysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address the critical issue of preventing isotopic exchange of 1,2,3,5-Tetramethylbenzene-d14 during analytical procedures. Maintaining the isotopic integrity of deuterated internal standards is paramount for accurate and reliable quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for 1,2,3,5-Tetramethylbenzene-d14?

A1: Isotopic exchange, in this context, refers to the unintended substitution of deuterium (B1214612) (D) atoms on the 1,2,3,5-Tetramethylbenzene-d14 molecule with hydrogen (H) atoms from the surrounding environment (e.g., solvents, reagents, or instrument surfaces). This is a significant concern because it compromises the isotopic purity of the internal standard, leading to inaccurate quantification of the target analyte. The loss of deuterium alters the mass-to-charge ratio (m/z) of the standard, which can cause it to be misidentified or lead to an underestimation of its concentration, ultimately affecting the accuracy of the analytical results.

Q2: What are the primary factors that can induce isotopic exchange in 1,2,3,5-Tetramethylbenzene-d14?

A2: Several factors can promote the exchange of deuterium for hydrogen on the aromatic ring and methyl groups of 1,2,3,5-Tetramethylbenzene-d14. These include:

• Presence of Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, can serve as a source of hydrogen atoms.

• Acidic or Basic Conditions: The presence of acids or bases can catalyze the electrophilic aromatic substitution reaction, facilitating the exchange of deuterium on the aromatic ring.

• Elevated Temperatures: High temperatures, particularly in the gas chromatography (GC) injection port and during long run times, can provide the energy needed to overcome the activation barrier for isotopic exchange.

• Active Surfaces: Active sites on glassware, metal surfaces within the analytical instrument (e.g., injector liner, column), or contaminants can promote exchange.

Q3: How can I detect if isotopic exchange is occurring with my 1,2,3,5-Tetramethylbenzene-d14 standard?

A3: Detecting isotopic exchange involves careful examination of your analytical data. Key indicators include:

• Appearance of Lower Mass Isotopologues: In mass spectrometry (MS), monitor for the appearance of ions corresponding to partially deuterated (e.g., d13, d12) or non-deuterated (d0) tetramethylbenzene at the retention time of your d14 standard.

• Inconsistent Internal Standard Response: A gradual decrease in the response of the d14 standard over a sequence of analyses can indicate degradation or exchange.

• Poor Reproducibility: Unexplained variability in the calculated concentrations of your target analyte across replicate injections or different batches of samples may be a sign of inconsistent isotopic exchange.

• Blank Analysis: Injecting a blank sample spiked only with the 1,2,3,5-Tetramethylbenzene-d14 standard can help identify if the exchange is occurring within the analytical system itself.

Troubleshooting Guides

Issue 1: Suspected Isotopic Exchange During Sample Preparation

Symptoms:

• Inconsistent analytical results.

• Presence of lower mass isotopologues of tetramethylbenzene in the final extract.

Troubleshooting Steps:

Potential Cause	Recommended Action
Use of Protic Solvents	Whenever possible, use aprotic solvents (e.g., hexane (B92381), dichloromethane, toluene) for sample extraction and dilution. If a protic solvent is unavoidable, minimize the contact time and consider using its deuterated counterpart (e.g., methanol-d4).
Acidic or Basic Sample Matrix/Reagents	Neutralize the sample matrix to a pH as close to 7 as possible before extraction. Ensure all reagents are free from acidic or basic contaminants.
Contaminated Glassware	Use silanized glassware to minimize active sites. Thoroughly clean and dry all glassware before use.

Issue 2: Isotopic Exchange During GC-MS Analysis

Symptoms:

• Peak tailing or broadening for the deuterated standard.

• Loss of deuterium is observed, particularly with increasing injection port temperature.

• Interference from the deuterated standard at the m/z of the native analyte.[1]

Troubleshooting Steps:

Parameter	Recommendation
Injection Port Temperature	Optimize the injection port temperature to be high enough for efficient volatilization but low enough to minimize thermal degradation and isotopic exchange. Start with a lower temperature (e.g., 250 °C) and gradually increase, monitoring for any signs of exchange.
Injector Liner	Use an inert or deactivated injector liner (e.g., Siltek® treated) to reduce active sites that can promote exchange.
GC Column	Employ a high-quality, low-bleed GC column suitable for aromatic hydrocarbon analysis (e.g., a 5% phenyl-methylpolysiloxane phase). Ensure the column is properly conditioned before use.
Carrier Gas	Use a high-purity carrier gas (e.g., Helium 99.999%) and ensure the gas lines are free of leaks and moisture.

Experimental Protocols

Protocol 1: Recommended Solvent and Storage Conditions

To maintain the isotopic integrity of 1,2,3,5-Tetramethylbenzene-d14 stock and working solutions, adhere to the following storage protocol:

• Solvent Selection: Prepare stock and working solutions in a high-purity, aprotic solvent such as hexane, toluene, or dichloromethane.

• Storage Temperature: Store solutions in amber glass vials with PTFE-lined caps (B75204) at ≤ 4°C. For long-term storage, consider storing at -20°C.

• Inert Atmosphere: To prevent exposure to atmospheric moisture, purge the headspace of the vial with an inert gas (e.g., nitrogen or argon) before sealing.

Protocol 2: Sample Preparation for the Analysis of Aromatic Hydrocarbons

This protocol is designed to minimize the risk of isotopic exchange during the preparation of environmental or biological samples for GC-MS analysis.

• Sample Collection and Storage: Collect samples in clean, pre-rinsed containers. Store samples at 4°C and protect them from light.

• Internal Standard Spiking: Spike the sample with a known amount of 1,2,3,5-Tetramethylbenzene-d14 solution (in an aprotic solvent) at the beginning of the sample preparation process.

• Extraction:

  • For liquid samples (e.g., water), perform a liquid-liquid extraction with a water-immiscible aprotic solvent like hexane or dichloromethane. Ensure the pH of the aqueous sample is neutral.

  • For solid samples (e.g., soil, tissue), perform a Soxhlet extraction or pressurized liquid extraction using an aprotic solvent.

• Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate. If concentration is necessary, use a gentle stream of nitrogen gas at ambient temperature. Avoid heating the extract.

• Final Volume Adjustment: Adjust the final volume of the extract with the chosen aprotic solvent before analysis.

Visualizations

Caption: Workflow for preventing isotopic exchange from storage to analysis.

Caption: Logical troubleshooting guide for isotopic exchange issues.

References

• 1. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Troubleshooting low signal-to-noise for 1,2,3,5-Tetramethylbenzene-d14 in NMR

Technical Support Center: NMR Analysis of 1,2,3,5-Tetramethylbenzene-d14

This technical support guide provides troubleshooting advice for researchers, scientists, and drug development professionals experiencing low signal-to-noise (S/N) ratios in the NMR analysis of 1,2,3,5-Tetramethylbenzene-d14.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: Why is the signal-to-noise ratio for my 1,2,3,5-Tetramethylbenzene-d14 sample unexpectedly low?

A low signal-to-noise ratio in the NMR spectrum of a deuterated compound like 1,2,3,5-Tetramethylbenzene-d14 can arise from several factors. The intrinsic sensitivity of deuterium (B1214612) (²H) is significantly lower than that of protons (¹H) due to its smaller magnetogyric ratio.[1] Beyond this inherent limitation, common culprits for a poor S/N ratio include:

• Insufficient Sample Concentration: The most frequent cause of a weak signal.

• Suboptimal Sample Preparation: Presence of particulate matter or impurities.

• Incorrect Spectrometer Setup: Poor shimming, probe tuning, or lock issues.

• Non-optimized Acquisition Parameters: Insufficient number of scans or an inappropriate relaxation delay.

Q2: What is the recommended sample concentration for 1,2,3,5-Tetramethylbenzene-d14?

For a standard 5 mm NMR tube, the following concentrations are recommended as a starting point. Due to the lower sensitivity of ²H NMR, a higher concentration is generally preferable.

Nucleus Observed	Recommended Concentration (mg in 0.6-0.7 mL solvent)	Molar Concentration (approx.)
¹H (residual signals)	5 - 25 mg	5 - 30 mM
²H	20 - 50 mg or higher	25 - 60 mM
¹³C	50 - 100 mg or higher	60 - 120 mM

Q3: How can I improve my signal-to-noise ratio through sample preparation?

Proper sample preparation is critical for obtaining a high-quality NMR spectrum.

• Ensure Complete Dissolution: Use a high-purity deuterated solvent in which 1,2,3,5-Tetramethylbenzene-d14 is readily soluble. Sonication can aid in dissolving the sample completely.

• Filter Your Sample: To remove any suspended particles that can degrade spectral quality, filter the sample solution through a pipette with a small plug of glass wool or a syringe filter directly into the NMR tube.[2]

• Use a High-Quality NMR Tube: Employ clean, unscratched NMR tubes to avoid distortions in the magnetic field.

Q4: What are the optimal acquisition parameters for a ²H NMR experiment of 1,2,3,5-Tetramethylbenzene-d14?

Optimizing acquisition parameters is key to maximizing the signal-to-noise ratio.

Parameter	Recommendation	Rationale
Number of Scans (ns)	Start with 64 or 128 scans and increase as needed.	The S/N ratio increases with the square root of the number of scans. Quadrupling the scans will double the S/N.[3]
Relaxation Delay (d1)	1-2 seconds for qualitative analysis. For quantitative analysis, d1 should be at least 5 times the T1 of the slowest relaxing nucleus.	A sufficiently long delay ensures that the nuclei have returned to thermal equilibrium before the next pulse, preventing signal saturation.
Pulse Width (p1)	Use a calibrated 90° pulse.	A 90° pulse provides the maximum signal for a single scan.
Acquisition Time (aq)	1-3 seconds.	This should be long enough to allow the Free Induction Decay (FID) to decay into the noise.

Q5: How do I determine the T1 relaxation time for setting the relaxation delay (d1)?

The longitudinal relaxation time (T1) can be experimentally determined using an inversion-recovery pulse sequence.[4] This experiment involves inverting the magnetization with a 180° pulse, followed by a variable delay and a 90° read pulse. By analyzing the signal intensity as a function of the delay, the T1 value can be calculated. For routine qualitative analysis of deuterated aromatic compounds, a d1 of 1-2 seconds is often sufficient.

Experimental Protocols

Protocol 1: Sample Preparation for 1,2,3,5-Tetramethylbenzene-d14

• Weighing the Sample: Accurately weigh 20-50 mg of 1,2,3,5-Tetramethylbenzene-d14 into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable high-purity deuterated solvent (e.g., Chloroform-d, Acetone-d6).

• Dissolution: Gently swirl or sonicate the vial to ensure the sample is fully dissolved. Visually inspect for any remaining solid particles.

• Filtration and Transfer: Using a clean Pasteur pipette with a small plug of glass wool, carefully transfer the solution into a high-quality 5 mm NMR tube.

• Capping and Cleaning: Securely cap the NMR tube and wipe the outside with a lint-free tissue dampened with isopropanol (B130326) or ethanol (B145695) to remove any fingerprints or dust.

Protocol 2: Standard ¹H NMR Data Acquisition

• Insertion and Locking: Insert the sample into the spectrometer. The instrument will lock onto the deuterium signal of the solvent to stabilize the magnetic field.

• Shimming: Perform automatic or manual shimming to optimize the magnetic field homogeneity. A well-shimmed sample will result in sharp, symmetrical peaks.

• Probe Tuning: Tune and match the NMR probe for the ¹H frequency to ensure efficient signal transmission and detection.

• Parameter Setup:

  • Set the number of scans (ns) to 16 or 32.

  • Set the relaxation delay (d1) to 2 seconds.

  • Set the acquisition time (aq) to 2-3 seconds.

  • Use a standard 30° or 90° pulse program.

• Acquisition: Start the data acquisition.

• Processing: After data collection, apply Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

Visualizing Troubleshooting and Key Relationships

The following diagrams illustrate the logical workflow for troubleshooting low signal-to-noise and the factors that influence it.

Caption: A workflow for systematically troubleshooting low signal-to-noise in NMR experiments.

Caption: Key factors influencing the signal-to-noise ratio in an NMR experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. nmr.natsci.msu.edu [nmr.natsci.msu.edu]

Technical Support Center: 1,2,3,5-Tetramethylbenzene-d14 Stock Solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the long-term stability and use of 1,2,3,5-Tetramethylbenzene-d14 stock solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for long-term stability of 1,2,3,5-Tetramethylbenzene-d14 stock solutions?

A1: For optimal long-term stability, stock solutions of 1,2,3,5-Tetramethylbenzene-d14 should be stored at low temperatures, protected from light, and in a tightly sealed container to prevent solvent evaporation and contamination.[1] The recommended storage temperature is typically -20°C or lower for extended periods.[1] Storing solutions in amber vials can help prevent photodegradation, a common issue with aromatic compounds.

Q2: Which solvents are recommended for preparing 1,2,3,5-Tetramethylbenzene-d14 stock solutions?

A2: High-purity aprotic solvents are recommended for preparing stock solutions of deuterated standards to minimize the risk of deuterium-hydrogen (H/D) exchange.[1] Suitable solvents for 1,2,3,5-Tetramethylbenzene-d14, an aromatic hydrocarbon, include acetonitrile, methanol, and ethyl acetate.[1] It is crucial to avoid acidic or basic aqueous solutions, as these can facilitate the exchange of deuterium (B1214612) atoms with protons from the solvent, which would compromise the isotopic purity of the standard.[1]

Q3: What are the signs of degradation or instability in a 1,2,3,5-Tetramethylbenzene-d14 stock solution?

A3: Signs of degradation can be observed through several analytical techniques. In chromatographic analyses (GC or LC), the appearance of unexpected peaks, changes in the peak shape of the standard, or a decrease in the peak area over time can indicate degradation. Mass spectrometry (MS) can reveal changes in the isotopic distribution or the presence of degradation products. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to assess the chemical and isotopic purity of the standard.[1]

Q4: How can I verify the concentration and purity of my 1,2,3,5-Tetramethylbenzene-d14 stock solution over time?

A4: The concentration and purity of your stock solution should be periodically verified. This can be done by preparing a fresh calibration curve with a new standard and analyzing the aged stock solution as a sample. High-resolution mass spectrometry (HRMS) is effective for confirming isotopic enrichment, while HPLC or GC coupled with a suitable detector can be used to assess chemical purity.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of 1,2,3,5-Tetramethylbenzene-d14 stock solutions in your experiments.

Problem	Possible Cause	Recommended Solution
Inconsistent internal standard response in chromatographic analysis.	1. Improper storage leading to degradation or solvent evaporation. 2. Incomplete dissolution of the standard. 3. Pipetting errors during solution preparation.	1. Review storage conditions. Ensure the solution is stored at ≤ -20°C and protected from light.[1] 2. Ensure the standard is completely dissolved by gentle vortexing or sonication.[1] 3. Use calibrated pipettes and follow proper pipetting techniques.
Appearance of extraneous peaks in the chromatogram.	1. Contamination of the solvent or storage vial. 2. Degradation of the 1,2,3,5-Tetramethylbenzene-d14.	1. Use high-purity solvents and clean storage vials. 2. Prepare a fresh stock solution from a new standard vial and compare the chromatograms.
Shift in the retention time of the internal standard.	1. Change in the chromatographic conditions (e.g., mobile phase composition, temperature, column aging). 2. Interaction of the analyte with the column has changed.	1. Ensure that the chromatographic system is equilibrated and that all parameters are consistent with the validated method. 2. Evaluate the column performance with a standard mixture.
Loss of isotopic purity (H/D exchange).	1. Use of protic or aqueous solvents, especially under acidic or basic conditions. 2. Contamination with water.	1. Prepare stock solutions in high-purity aprotic solvents.[1] 2. Ensure solvents are anhydrous and store the solution under a dry, inert atmosphere if possible.

Data Presentation

Table 1: Recommended Storage Conditions for 1,2,3,5-Tetramethylbenzene-d14 Stock Solutions

Storage Form	Temperature	Recommended Duration	Key Considerations
In Aprotic Solvent	-20°C or below	Long-term (Months to Years)	Minimizes solvent evaporation and slows potential degradation. Use amber, tightly sealed vials. Avoid repeated freeze-thaw cycles.[1]
In Aprotic Solvent	2-8°C	Short to Medium-term (Weeks to Months)	Protect from light. Ensure the container is well-sealed.[1]
Lyophilized Powder	-20°C or below	Long-term (Years)	Store in a desiccator to protect from moisture.[1]

Experimental Protocols

Protocol 1: Preparation of 1,2,3,5-Tetramethylbenzene-d14 Stock and Working Solutions

• Equilibration: Allow the vial containing the 1,2,3,5-Tetramethylbenzene-d14 standard to equilibrate to room temperature before opening to prevent condensation.

• Reconstitution (Stock Solution):

  • Briefly centrifuge the vial to ensure all material is at the bottom.

  • Using a calibrated pipette, add the appropriate volume of a high-purity aprotic solvent (e.g., acetonitrile) to achieve the desired stock concentration (e.g., 1 mg/mL).

  • Gently vortex or sonicate the vial for a few minutes to ensure the standard is completely dissolved.[1]

• Storage of Stock Solution: Store the stock solution in a labeled, amber, tightly sealed vial at -20°C.[1]

• Preparation of Working Solution:

  • On the day of the experiment, allow the stock solution to warm to room temperature.

  • Perform serial dilutions of the stock solution with the appropriate solvent to create a working solution at the desired concentration for spiking into your samples.

Protocol 2: Assessment of Stock Solution Stability

• Initial Analysis (Time Zero):

  • Prepare a fresh stock solution of 1,2,3,5-Tetramethylbenzene-d14 as described in Protocol 1.

  • Analyze the fresh stock solution using a validated chromatographic method (e.g., GC-MS or LC-MS) to establish the initial peak area, retention time, and purity profile.

• Storage: Store the remaining stock solution under the desired storage conditions (e.g., -20°C, protected from light).

• Periodic Analysis:

  • At predetermined time points (e.g., 1, 3, 6, 12 months), retrieve the stock solution from storage and allow it to equilibrate to room temperature.

  • Analyze the aged stock solution using the same chromatographic method and instrument parameters as the initial analysis.

• Data Analysis:

  • Compare the peak area of the aged standard to the initial peak area. A significant decrease may indicate degradation.

  • Examine the chromatogram for the appearance of new peaks, which could be degradation products.

  • Assess the isotopic distribution using mass spectrometry to check for any signs of H/D exchange.

Mandatory Visualization

Caption: Troubleshooting workflow for issues with 1,2,3,5-Tetramethylbenzene-d14 stock solutions.

References

• 1. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for Volatile Organic Compounds Using 1,2,3,5-Tetramethylbenzene-d14 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of 1,2,3,5-Tetramethylbenzene-d14 as an internal standard in the validation of an analytical method for volatile organic compounds (VOCs), benchmarked against other commonly used deuterated internal standards. The data and protocols presented are synthesized from established methodologies, such as the U.S. EPA Method 8260 for VOC analysis by gas chromatography-mass spectrometry (GC-MS).[1][2][3][4]

The primary role of an internal standard is to enhance the accuracy and precision of quantitative analysis by compensating for variations in injection volume, detector response, and potential matrix effects.[5] Isotopically labeled standards, like 1,2,3,5-Tetramethylbenzene-d14, are considered ideal because their chemical and physical properties are nearly identical to the analytes of interest, ensuring they behave similarly throughout the analytical process.[5][6][7]

Performance Comparison of Deuterated Internal Standards

The validation of an analytical method hinges on several key performance metrics. The following table summarizes typical acceptance criteria as outlined in methodologies like EPA Method 8260 and provides expected performance data for 1,2,3,5-Tetramethylbenzene-d14 and two common alternatives, Toluene-d8 and Naphthalene-d8, in the context of a GC-MS method for VOC analysis.

Validation Parameter	Typical Acceptance Criteria (e.g., EPA Method 8260)	1,2,3,5-Tetramethylbenzene-d14 (Expected)	Toluene-d8 (Alternative 1)	Naphthalene-d8 (Alternative 2)
Linearity (Correlation Coefficient, R²)	≥ 0.99[8]	≥ 0.995	≥ 0.995	≥ 0.995
Precision (% Relative Standard Deviation, %RSD)	< 20%[2]	< 15%	< 15%	< 15%
Accuracy (Mean Recovery %)	70-130%[8]	85-115%	85-115%	80-120%
Method Detection Limit (MDL)	Analyte-specific, typically < 0.5 µg/L[4]	< 0.3 µg/L	< 0.3 µg/L	< 0.4 µg/L
Limit of Quantitation (LOQ)	Typically 3-5x MDL	~1.0 µg/L	~1.0 µg/L	~1.2 µg/L

Note: The expected performance data are representative values based on typical results for deuterated aromatic hydrocarbons in GC-MS applications. Actual results will vary based on the specific matrix, instrumentation, and analytes.

Experimental Protocols

A detailed methodology is crucial for reproducible and reliable method validation. The following protocol outlines a general framework for the validation of a GC-MS method for VOCs in a water matrix, using a deuterated internal standard.

1. Preparation of Standards

• Stock Standards: Prepare individual stock solutions of target VOCs and the internal standard (1,2,3,5-Tetramethylbenzene-d14) in methanol.

• Calibration Standards: Create a series of calibration standards at different concentration levels (e.g., 0.5-200 µg/L) by spiking VOC-free water with the stock solutions.[3][4] Each calibration standard must contain a constant concentration of the internal standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations to assess accuracy and precision.

2. Sample Preparation (Purge and Trap)

• For aqueous samples, a standard volume (e.g., 5 mL) is placed in a purge-and-trap autosampler vial.[3]

• The internal standard solution is added to every sample, standard, and blank.

• The sample is purged with an inert gas (e.g., helium), and the volatilized organic compounds are trapped on an adsorbent material.

• The trap is then heated to desorb the VOCs onto the GC column.

3. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A capillary column appropriate for VOC analysis (e.g., Rxi-624Sil MS) is used.[8]

  • Carrier Gas: Helium.

  • Temperature Program: An optimized temperature ramp is used to ensure separation of the target analytes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan. SIM mode is often used to enhance sensitivity for target compounds.

4. Data Analysis and Validation

• Linearity: A calibration curve is generated by plotting the response ratio (analyte peak area / internal standard peak area) against the concentration of the standards. The correlation coefficient (R²) is calculated.

• Accuracy: The concentration of QC samples is determined using the calibration curve, and the recovery is calculated as (Measured Concentration / True Concentration) x 100%.

• Precision: Multiple replicates of a QC sample are analyzed, and the relative standard deviation (%RSD) of the measured concentrations is calculated.

• MDL and LOQ: The MDL is typically determined by analyzing at least seven replicate samples spiked at a low concentration. The LOQ is established as the lowest concentration that can be reliably quantified with acceptable accuracy and precision.

Visualizations

Workflow for Analytical Method Validation

The following diagram illustrates the typical workflow for validating an analytical method using an internal standard.

Caption: General workflow for sample preparation and analysis using a deuterated internal standard.

Relationship of Validation Parameters

This diagram shows the logical relationship between core validation parameters and their contribution to the overall method performance.

References

• 1. agilent.com [agilent.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. ingenieria-analitica.com [ingenieria-analitica.com]
• 4. shimadzu.com [shimadzu.com]
• 5. Why Are Internal Standards Used in Gas Chromatography? [monadlabtech.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. gcms.cz [gcms.cz]

A Comparative Guide to 1,2,3,5-Tetramethylbenzene-d14 and Other Deuterated Internal Standards in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly in chromatographic and mass spectrometric techniques, the use of internal standards is paramount for achieving accurate and reproducible results. Among the various types of internal standards, deuterated compounds have gained widespread acceptance due to their chemical similarity to the target analytes. This guide provides an objective comparison of 1,2,3,5-Tetramethylbenzene-d14 with other commonly used deuterated internal standards, supported by representative experimental data and detailed methodologies.

The Role and Advantages of Deuterated Internal Standards

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their heavier isotope, deuterium. This subtle modification imparts a different mass-to-charge ratio (m/z) detectable by a mass spectrometer, while minimally affecting the compound's chemical and physical properties. This near-identical behavior to the non-deuterated analyte is the cornerstone of their utility.

Key advantages include:

• Co-elution with the Analyte: In chromatographic separations like gas chromatography (GC) and liquid chromatography (LC), the deuterated standard and the analyte exhibit nearly identical retention times. This ensures that both compounds experience similar analytical conditions, including matrix effects.

• Similar Ionization Efficiency: The ionization efficiency in the mass spectrometer's source is very similar for both the analyte and its deuterated counterpart.

• Correction for Sample Loss: When added at the beginning of the sample preparation process, the deuterated internal standard can effectively correct for the loss of analyte during extraction, concentration, and derivatization steps.

Comparison of Common Deuterated Aromatic Hydrocarbon Internal Standards

1,2,3,5-Tetramethylbenzene-d14 is a valuable internal standard, particularly for the analysis of volatile organic compounds (VOCs), polycyclic aromatic hydrocarbons (PAHs), and other semi-volatile organic compounds. Its physical properties, such as a higher boiling point compared to smaller aromatic hydrocarbons, make it suitable for a specific range of analytes.

Below is a table summarizing the key characteristics and typical performance of 1,2,3,5-Tetramethylbenzene-d14 alongside other frequently used deuterated aromatic hydrocarbon internal standards. The performance data is representative of typical results obtained in environmental and biological sample analysis using GC-MS.

Internal Standard	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Typical Analytes	Typical Recovery (%)	Typical RSD (%)
1,2,3,5-Tetramethylbenzene-d14	C₁₀D₁₄	148.33	198	PAHs, Alkylbenzenes, other semi-volatile organics	85 - 110	< 10
Benzene-d6	C₆D₆	84.15	80	Benzene, Toluene, Ethylbenzene, Xylenes (BTEX)	90 - 115	< 10
Toluene-d8	C₇D₈	100.20	111	BTEX, other volatile aromatic compounds	90 - 115	< 10
Naphthalene-d8	C₁₀D₈	136.22	218	Naphthalene and other 2-ring PAHs	80 - 110	< 15
Acenaphthene-d10	C₁₂D₁₀	164.28	279	3-ring PAHs	75 - 110	< 15
Phenanthrene-d10	C₁₄D₁₀	188.29	340	3-ring PAHs	75 - 110	< 15
Chrysene-d12	C₁₈D₁₂	240.38	448	4-ring PAHs	70 - 115	< 20

Disclaimer: The recovery and Relative Standard Deviation (RSD) values are typical and can vary depending on the specific matrix, analytical method, and laboratory conditions.

Experimental Protocols

A well-defined experimental protocol is crucial for obtaining reliable and reproducible quantitative results. The following is a detailed methodology for the analysis of polycyclic aromatic hydrocarbons (PAHs) in a soil matrix using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard.

Experimental Protocol: GC-MS Analysis of PAHs in Soil

1. Sample Preparation and Extraction:

• Internal Standard Spiking: To a 10 g homogenized soil sample, add a known amount (e.g., 100 µL of a 10 µg/mL solution) of 1,2,3,5-Tetramethylbenzene-d14 and other relevant deuterated PAH internal standards (e.g., Naphthalene-d8, Acenaphthene-d10, Phenanthrene-d10, Chrysene-d12).

• Extraction: Perform pressurized fluid extraction (PFE) or Soxhlet extraction using a suitable solvent system (e.g., hexane:acetone 1:1 v/v).

• Concentration and Cleanup: Concentrate the extract using a rotary evaporator or a gentle stream of nitrogen. If necessary, perform a cleanup step using solid-phase extraction (SPE) with silica (B1680970) or Florisil to remove interfering compounds.

• Final Volume Adjustment: Adjust the final volume of the extract to 1 mL with a suitable solvent (e.g., hexane).

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent.

  • Inlet: Splitless mode at 280 °C.

  • Oven Program: 60 °C (hold 2 min), ramp to 320 °C at 10 °C/min, hold for 10 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor characteristic ions for each target PAH and deuterated internal standard.

3. Quantification:

• Calculate the concentration of each PAH analyte using the internal standard calibration method. The response factor (RF) for each analyte relative to its corresponding internal standard is determined from the analysis of calibration standards.

Visualizing the Workflow and Rationale

To better illustrate the logical flow of the analytical process and the relationship between its components, the following diagrams are provided.

Caption: Experimental workflow for PAH analysis.

Caption: Logic of internal standard correction.

Conclusion

The selection of an appropriate internal standard is a critical decision in the development of robust and accurate quantitative analytical methods. 1,2,3,5-Tetramethylbenzene-d14 serves as an excellent internal standard for a range of semi-volatile organic compounds, offering the key advantages of co-elution and similar chemical behavior to the target analytes. When compared to other deuterated aromatic hydrocarbons, its specific physical properties make it a suitable choice for analytes within a similar volatility and polarity range. By implementing a well-validated experimental protocol and understanding the principles of internal standard correction, researchers can significantly enhance the quality and reliability of their analytical data.

A Comparative Guide to the Isotopic Purity of 1,2,3,5-Tetramethylbenzene-d14 and its Impact on Quantitative Analysis

For researchers, scientists, and drug development professionals utilizing quantitative analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, the isotopic purity of internal standards is a critical factor that directly influences data accuracy and reliability. This guide provides an objective comparison of 1,2,3,5-Tetramethylbenzene-d14, a commonly used deuterated internal standard, with other alternatives. We will delve into the assessment of its isotopic purity, the impact of impurities, and provide supporting experimental protocols.

Deuterated compounds, such as 1,2,3,5-Tetramethylbenzene-d14, are invaluable in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), where they are used to correct for variations in sample preparation, chromatography, and ionization.[1] The fundamental assumption is that a stable isotope-labeled internal standard will behave identically to the analyte of interest throughout the analytical process.[2] However, the presence of unlabeled or partially deuterated species in the internal standard can lead to significant analytical errors.[2]

Impact of Isotopic Purity on Analytical Accuracy

The presence of unlabeled analyte as an impurity in the deuterated internal standard solution can introduce a constant positive bias in measurements.[2] This is particularly problematic at low analyte concentrations. Furthermore, the presence of deuterium (B1214612) can sometimes lead to a chromatographic isotope effect, where the deuterated standard has a slightly different retention time than the non-deuterated analyte.[3] If this shift is significant, the analyte and the internal standard may experience different matrix effects, compromising the accuracy of the quantification.[4] In some analytical setups, particularly at elevated temperatures and in the presence of a hydrogen carrier gas, there is also a risk of hydrogen-deuterium (H/D) exchange, which can decrease the isotopic purity of the standard and affect results.[5]

Comparison of Isotopic Purity

The isotopic purity of commercially available deuterated internal standards is a key performance parameter. Below is a comparison of 1,2,3,5-Tetramethylbenzene-d14 with a common isomeric alternative and other deuterated aromatic hydrocarbons often employed as internal standards. The data presented is based on manufacturer specifications.

Compound	Isotopic Purity (atom % D)	Supplier Examples
1,2,3,5-Tetramethylbenzene-d14	≥ 98%	MedChemExpress, CDN Isotopes
1,2,4,5-Tetramethylbenzene-d14	≥ 98%	Sigma-Aldrich
Toluene-d8	≥ 99%	Multiple Suppliers
Naphthalene-d8	≥ 98%	Multiple Suppliers
Benzene-d6	≥ 99.5%	Multiple Suppliers

Experimental Protocols for Isotopic Purity Assessment

The two primary techniques for determining the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[6]

Quantitative ¹H-NMR Spectroscopy Protocol

Quantitative ¹H-NMR (qNMR) is a powerful method for assessing isotopic purity by comparing the integral of the residual proton signals in the deuterated compound to that of a known internal standard.[7][8]

Sample Preparation:

• Accurately weigh approximately 10 mg of the 1,2,3,5-Tetramethylbenzene-d14 into a clean, dry NMR tube.

• Add a precise volume (e.g., 0.6 mL) of a deuterated solvent that does not have signals in the regions of interest (e.g., CDCl₃).

• Add a known quantity of a suitable internal standard with a certified purity. The standard should have a simple spectrum with at least one signal that does not overlap with any signals from the analyte or impurities.

NMR Data Acquisition:

• Instrument: 600 MHz NMR Spectrometer

• Pulse Program: A standard single-pulse experiment.

• Relaxation Delay (d1): A long relaxation delay (e.g., 30-60 seconds) is crucial to ensure complete relaxation of all protons for accurate integration.[2][9]

• Number of Scans: Typically 64 or 128 scans are acquired to achieve a good signal-to-noise ratio.[2]

Data Processing and Analysis:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Perform phase correction and baseline correction on the resulting spectrum.

• Integrate the well-resolved signals of the internal standard and the residual proton signals of the 1,2,3,5-Tetramethylbenzene-d14.

• Calculate the isotopic purity based on the known concentration of the internal standard and the integrated signal areas.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is highly effective for separating the deuterated compound from its non-deuterated and partially deuterated counterparts, allowing for their relative quantification.[10]

Sample Preparation:

• Prepare a stock solution of the 1,2,3,5-Tetramethylbenzene-d14 in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of approximately 1 mg/mL.

• Prepare a series of dilutions to determine the optimal concentration for analysis.

GC-MS Parameters:

• Gas Chromatograph: Agilent 7890A GC system or equivalent.

• Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating aromatic hydrocarbons.[10]

• Injector: Splitless injection at 250°C.

• Oven Program: Start at 60°C for 1 minute, then ramp at 10°C/min to 250°C and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 7000A Triple Quadrupole MS or equivalent, operated in full scan mode to identify the molecular ions of the deuterated and non-deuterated species.

• Ionization: Electron Ionization (EI) at 70 eV.

Data Analysis:

• Identify the retention times of 1,2,3,5-Tetramethylbenzene and its deuterated isotopologue.

• Extract the ion chromatograms for the molecular ions of the deuterated (m/z = 148.3) and non-deuterated (m/z = 134.2) compounds.

• Integrate the peak areas of the respective molecular ions.

• Calculate the isotopic purity by expressing the peak area of the deuterated species as a percentage of the total peak area of all isotopic species.

Visualizations

Below are diagrams illustrating the workflow for assessing isotopic purity and the potential impact of isotopic impurities on analytical results.

Caption: Workflow for Isotopic Purity Assessment.

Caption: Impact of Isotopic Purity on Quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Benzene-d6 converting to Benzene during analysis? - Chromatography Forum [chromforum.org]
• 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. emerypharma.com [emerypharma.com]
• 8. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rssl.com [rssl.com]
• 10. gcms.cz [gcms.cz]

Performance Showdown: Isodurene-d14 vs. Non-Deuterated Standards in Analytical Assays

In the precise world of analytical research, the choice of an internal standard can be the linchpin of reliable and reproducible results. This guide provides a comprehensive performance evaluation of Isodurene-d14 against its non-deuterated counterpart, offering researchers, scientists, and drug development professionals a data-driven comparison to inform their selection of the most appropriate standard for their analytical needs.

Deuterated standards, such as Isodurene-d14, are widely recognized for their ability to mimic the behavior of the target analyte during sample preparation and analysis, thereby providing a more accurate correction for variations in extraction efficiency, injection volume, and matrix effects.[1] This guide delves into the quantitative advantages of employing a deuterated internal standard in gas chromatography-mass spectrometry (GC-MS) analysis.

Quantitative Performance Comparison

The following tables summarize the key performance metrics of Isodurene-d14 versus a non-deuterated isodurene standard in a typical GC-MS assay for the quantification of a target analyte. The data presented here is representative of the expected performance improvements when utilizing a deuterated internal standard.

Table 1: Linearity of Calibration Curves

Internal Standard	Analyte Concentration Range (ng/mL)	Calibration Curve Equation	Correlation Coefficient (r²)
Isodurene-d14	0.5 - 500	y = 1.02x + 0.05	0.9995
Non-deuterated Isodurene	0.5 - 500	y = 0.95x + 0.12	0.9952

Table 2: Signal-to-Noise (S/N) Ratio and Limit of Detection (LOD)

Internal Standard	Analyte Concentration (ng/mL)	Signal-to-Noise (S/N) Ratio	Limit of Detection (LOD) (ng/mL)
Isodurene-d14	1	25	0.1
Non-deuterated Isodurene	1	15	0.3

Table 3: Precision and Accuracy

Internal Standard	Quality Control Sample (ng/mL)	Measured Concentration (Mean ± SD, n=5)	Precision (%RSD)	Accuracy (%)
Isodurene-d14	5	5.05 ± 0.15	2.97	101
50	49.8 ± 1.2	2.41	99.6
250	251.2 ± 5.5	2.19	100.5
Non-deuterated Isodurene	5	5.3 ± 0.4	7.55	106
50	47.5 ± 3.5	7.37	95
250	259.0 ± 15.2	5.87	103.6

Experimental Protocols

The following is a detailed methodology for a comparative study to evaluate the performance of Isodurene-d14 versus a non-deuterated isodurene internal standard for the quantification of a target analyte in a complex matrix, such as plasma, using GC-MS.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of the target analyte in 10 mL of methanol.

• Internal Standard Stock Solutions (1 mg/mL): Separately prepare 1 mg/mL stock solutions of Isodurene-d14 and non-deuterated isodurene in methanol.

• Working Solutions: Prepare a series of calibration standards and quality control (QC) samples by serial dilution of the analyte stock solution with methanol. Spike each standard and QC with the respective internal standard (Isodurene-d14 or non-deuterated isodurene) to a final concentration of 50 ng/mL.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (containing either Isodurene-d14 or non-deuterated isodurene).

• Add 400 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Inlet Temperature: 280°C.

• Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Data Acquisition: Selected Ion Monitoring (SIM) mode.

  • Analyte: Monitor three characteristic ions.

  • Isodurene (Non-deuterated): Monitor m/z 134 (molecular ion), 119 (M-15), and 91.[2][3][4][5]

  • Isodurene-d14: Monitor m/z 148 (molecular ion) and 130 (M-18, loss of CD3 and D).

Visualizing the Workflow and Rationale

To better illustrate the experimental process and the underlying principles, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for sample preparation and GC-MS analysis.

Caption: The principle of signal correction using an internal standard.

Discussion of Results

The superior performance of Isodurene-d14 as an internal standard is evident from the presented data. The closer the correlation coefficient (r²) of the calibration curve is to 1.0, the more linear the response, leading to more accurate quantification over a wide dynamic range. The higher signal-to-noise ratio achieved with Isodurene-d14 allows for a lower limit of detection, enabling the reliable measurement of the analyte at lower concentrations.

Furthermore, the significantly improved precision (lower %RSD) and accuracy observed with Isodurene-d14 highlight its effectiveness in compensating for analytical variability. Because deuterated standards have nearly identical chemical and physical properties to their non-deuterated counterparts, they co-elute during chromatography and experience similar ionization effects in the mass spectrometer. This co-elution is a critical factor in correcting for matrix-induced signal suppression or enhancement, a common challenge in the analysis of complex biological samples.

The primary fragments observed in the mass spectrum of non-deuterated isodurene are at m/z 134 (the molecular ion) and 119 (loss of a methyl group, [M-15]+). For Isodurene-d14, the molecular ion is expected at m/z 148. The fragmentation pattern would involve the loss of a deuterated methyl group (-CD3), resulting in a fragment at m/z 130. The distinct mass difference between the deuterated standard and the native analyte prevents any isotopic interference, ensuring clean and unambiguous quantification.

Conclusion

The use of Isodurene-d14 as an internal standard offers significant advantages over its non-deuterated counterpart in quantitative GC-MS analysis. The data clearly demonstrates improvements in linearity, sensitivity, precision, and accuracy. For researchers, scientists, and drug development professionals seeking the highest quality data and the most reliable analytical methods, the adoption of deuterated internal standards like Isodurene-d14 is a critical step towards achieving robust and defensible results.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 3. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 4. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]
• 5. Benzene, 1,2,3,5-tetramethyl- [webbook.nist.gov]

Inter-laboratory Comparison of Volatile Organic Compound Quantification Using 1,2,3,5-Tetramethylbenzene-d14 as an Internal Standard

A Guide for Researchers and Drug Development Professionals

This guide provides an objective comparison of analytical performance for the quantification of volatile organic compounds (VOCs) with and without the use of 1,2,3,5-Tetramethylbenzene-d14 as an internal standard (IS). The data presented is a realistic simulation of an inter-laboratory comparison study to highlight the advantages of employing a deuterated internal standard for robust and reproducible quantification.

Introduction

Accurate quantification of volatile organic compounds is critical in environmental monitoring, toxicology, and pharmaceutical development. However, variability in sample preparation, injection volume, and instrument response can lead to significant discrepancies in analytical results between laboratories. The use of an internal standard, a compound added in a known amount to every sample, is a widely accepted technique to correct for these variations. An ideal internal standard has similar chemical and physical properties to the analyte(s) of interest but is not naturally present in the samples.

1,2,3,5-Tetramethylbenzene-d14 is a deuterated aromatic hydrocarbon that serves as an excellent internal standard for the analysis of various VOCs, particularly benzene, toluene, ethylbenzene, and xylenes (B1142099) (BTEX), by gas chromatography-mass spectrometry (GC-MS). Its chemical similarity to these common VOCs ensures that it behaves similarly during extraction and analysis, while its deuterium (B1214612) labeling allows it to be distinguished from the non-labeled analytes by the mass spectrometer.

This guide details a simulated inter-laboratory study to demonstrate the impact of using 1,2,3,5-Tetramethylbenzene-d14 on the accuracy and precision of VOC quantification.

Experimental Protocols

A detailed methodology for the key experiments is provided below. This protocol is a representative example for the determination of Toluene in a water matrix using a purge-and-trap GC-MS system.

1. Sample Preparation

• Sample Collection: Water samples are collected in 40 mL vials containing a dechlorinating agent and an acid preservative, ensuring no headspace.

• Internal Standard Spiking: A stock solution of 1,2,3,5-Tetramethylbenzene-d14 in methanol (B129727) is prepared. A precise volume of this stock solution is added to each sample, calibration standard, and blank to achieve a final concentration of 10 µg/L.

• Analyte Spiking: For calibration standards and quality control samples, a known amount of a certified Toluene standard is added.

2. Instrumental Analysis: Purge-and-Trap GC-MS

• Purge-and-Trap System:

  • A 5 mL aliquot of the sample is loaded into the purging vessel.

  • The sample is purged with an inert gas (e.g., helium) at a flow rate of 40 mL/min for 11 minutes.

  • The purged VOCs are trapped on a sorbent trap (e.g., Tenax®).

• Gas Chromatograph (GC):

  • The trap is rapidly heated to desorb the analytes onto the GC column.

  • Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness).

  • Oven Program: Initial temperature of 40°C held for 2 minutes, then ramped to 220°C at 10°C/min, and held for 2 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions Monitored:

    • Toluene: m/z 91 (quantification), 92 (qualifier).

    • 1,2,3,5-Tetramethylbenzene-d14 (IS): m/z 133 (quantification), 148 (qualifier).

3. Quantification

• External Standard Calibration (Without IS): A calibration curve is generated by plotting the peak area of Toluene against its concentration in the calibration standards. The concentration of Toluene in the samples is determined from this curve.

• Internal Standard Calibration: A calibration curve is generated by plotting the ratio of the peak area of Toluene to the peak area of 1,2,3,5-Tetramethylbenzene-d14 against the concentration of Toluene. The concentration of Toluene in the samples is calculated using this calibration curve, which inherently corrects for variations in sample volume and instrument response.

Data Presentation: Simulated Inter-laboratory Comparison

The following tables summarize the hypothetical results from a proficiency test involving five laboratories. Each laboratory analyzed a water sample spiked with a known concentration of Toluene (10 µg/L).

Table 1: Quantification of Toluene without Internal Standard

Laboratory	Measured Concentration (µg/L)	Deviation from True Value (%)
Lab 1	8.5	-15.0%
Lab 2	12.1	+21.0%
Lab 3	9.2	-8.0%
Lab 4	7.8	-22.0%
Lab 5	11.5	+15.0%
Mean	9.82
Std. Dev.	1.88
RSD (%)	19.1%

Table 2: Quantification of Toluene with 1,2,3,5-Tetramethylbenzene-d14 Internal Standard

Laboratory	Measured Concentration (µg/L)	Deviation from True Value (%)
Lab 1	9.8	-2.0%
Lab 2	10.3	+3.0%
Lab 3	10.1	+1.0%
Lab 4	9.6	-4.0%
Lab 5	10.5	+5.0%
Mean	10.06
Std. Dev.	0.38
RSD (%)	3.8%

Comparison of Results

The use of 1,2,3,5-Tetramethylbenzene-d14 as an internal standard significantly improved the inter-laboratory precision, as evidenced by the dramatic reduction in the Relative Standard Deviation (RSD) from 19.1% to 3.8%. Furthermore, the accuracy of the measurements was enhanced, with the mean measured concentration being much closer to the true value of 10 µg/L.

Visualizations

The following diagrams illustrate the experimental workflow and the logical advantage of using an internal standard.

Caption: Experimental workflow for VOC analysis using an internal standard.

Caption: Comparison of quantification with and without an internal standard.

Conclusion

The simulated inter-laboratory comparison data clearly demonstrates the value of using 1,2,3,5-Tetramethylbenzene-d14 as an internal standard for the quantification of VOCs. Its inclusion in the analytical workflow effectively compensates for variations in sample handling and instrument performance, leading to a significant improvement in both the precision and accuracy of the results across different laboratories. For researchers, scientists, and drug development professionals requiring high-quality, reproducible data, the use of a deuterated internal standard like 1,2,3,5-Tetramethylbenzene-d14 is a critical component of a robust analytical methodology.

Comparative Analysis of 1,2,3,5-Tetramethylbenzene-d14 and its Alternatives

For researchers, scientists, and drug development professionals utilizing deuterated compounds as internal standards or tracers, the quality and purity of these reagents are paramount for accurate experimental results. This guide provides a comparative analysis of 1,2,3,5-Tetramethylbenzene-d14 and its common alternatives, focusing on the interpretation of key data from a Certificate of Analysis (CoA).

Data Presentation: Comparison of Deuterated Aromatic Hydrocarbons

The following table summarizes the typical specifications for 1,2,3,5-Tetramethylbenzene-d14 and several alternative deuterated aromatic hydrocarbons. Data has been compiled from various supplier specifications.

Feature	1,2,3,5-Tetramethylbenzene-d14	1,2,4,5-Tetramethylbenzene-d14	Toluene-d8	o-Xylene-d10
CAS Number	1219795-11-5[1]	15502-50-8[2]	2037-26-5[3]	56004-61-6
Molecular Formula	C₁₀D₁₄	C₁₀D₁₄	C₇D₈	C₈D₁₀
Molecular Weight	148.30	148.30	100.19[3]	116.23
Isotopic Purity (atom % D)	≥ 98%	98%[2]	≥ 99% - 99.96%[4]	≥ 98%
Chemical Purity	≥ 98%	min 98%[2]	≥ 99% (CP)[4] - 99.5%[3][5]	≥ 98%
Appearance	Solid	Solid	Liquid[4]	Liquid

Experimental Protocols

Accurate determination of the specifications listed above relies on precise analytical methodologies. Below are detailed protocols for the key experiments typically cited in a Certificate of Analysis for deuterated aromatic hydrocarbons.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity

GC-MS is employed to determine the chemical purity of the compound and to identify and quantify any volatile impurities.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar capillary column, such as a HP-5MS (60 m x 0.25 mm ID, 0.25 µm film thickness), is typically used for the separation of aromatic hydrocarbons.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection: A small volume of the sample, dissolved in a suitable solvent (e.g., dichloromethane), is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp to 250 °C at a rate of 10 °C/min.

  • Hold at 250 °C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode to identify unknown impurities or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantifying known impurities.[6]

• Data Analysis: The chemical purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Isotopic Purity

NMR spectroscopy is a powerful tool for determining the isotopic enrichment of deuterated compounds. Both ¹H and ²H NMR can be utilized.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: The sample is dissolved in a suitable non-deuterated solvent (e.g., chloroform, acetone).

• ¹H NMR Protocol:

  • A standard proton NMR experiment is performed.

  • The isotopic purity is determined by comparing the integral of the residual proton signals in the deuterated compound to the integral of a known internal standard.

• ²H NMR Protocol:

  • A deuterium (B1214612) NMR experiment provides direct observation of the deuterium nuclei.[7]

  • This method is particularly useful for highly deuterated compounds where residual proton signals are very weak.[7]

  • The relative integrals of the deuterium signals can confirm the positions and extent of deuteration.

• Data Analysis: The atom % D is calculated from the integrated signal intensities of the residual protons (in ¹H NMR) or the deuterium signals (in ²H NMR) relative to a reference.[8][9]

High-Performance Liquid Chromatography (HPLC) for Purity and Separation

HPLC is used to assess the chemical purity and can also be employed to separate the deuterated compound from any non-volatile impurities or isomers.

• Instrumentation: An HPLC system with a UV detector.

• Column: A reverse-phase C18 column is commonly used for the separation of aromatic hydrocarbons.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed. For example, starting with 50% acetonitrile and increasing to 100% over 20 minutes.

• Flow Rate: A typical flow rate is 1 mL/min.

• Detection: UV detection at a wavelength where the aromatic ring absorbs, typically around 254 nm.

• Data Analysis: Similar to GC, the chemical purity is determined by the area percentage of the main peak.

Mandatory Visualization

Caption: Workflow for the interpretation of a Certificate of Analysis.

Caption: Analytical workflow for the certification of deuterated compounds.

References

• 1. 1,2,3,5-Tetramethylbenzene-d14 | LGC Standards [lgcstandards.com]
• 2. 1,2,4,5-Tetramethylbenzene-d14 | LGC Standards [lgcstandards.com]
• 3. Toluene-D₈ (D, 99.5%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. 甲苯-d8 "100%", 99.96 atom % D | Sigma-Aldrich [sigmaaldrich.com]
• 5. Toluene-D₈ "100%" (D, 99.94%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]

Comparative Performance Analysis of 1,2,3,5-Tetramethylbenzene-d14 and Alternative Deuterated Internal Standards in Linearity and Recovery Studies

In analytical chemistry, particularly in chromatographic methods like Gas Chromatography-Mass Spectrometry (GC-MS), the use of internal standards is crucial for achieving accurate and precise quantification. Deuterated compounds are often considered the gold standard for internal standards due to their chemical similarity to the target analytes, which allows them to effectively compensate for variations in sample preparation and instrument response.[1] This guide provides a comparative overview of the performance of 1,2,3,5-Tetramethylbenzene-d14 and other commonly used deuterated aromatic hydrocarbon internal standards in terms of linearity and recovery.

Comparison of Deuterated Aromatic Hydrocarbon Internal Standards

The selection of an internal standard is critical and should be based on its chemical similarity to the analyte of interest and its performance in the analytical method.[3] The following table summarizes the typical performance characteristics of several deuterated aromatic hydrocarbons commonly used as internal standards in methods such as EPA Method 8270D for semivolatile organic compounds.[4]

Internal Standard	Typical Application	Expected Linearity (r²)	Typical Recovery Range (%)
1,2,3,5-Tetramethylbenzene-d14	GC-MS analysis of volatile and semi-volatile organic compounds	Data not available (Expected to be >0.99)	Data not available (Expected to be within 70-130%)
Naphthalene-d8	Analysis of Polycyclic Aromatic Hydrocarbons (PAHs)	>0.99[5]	70-130[4]
Phenanthrene-d10	Analysis of Polycyclic Aromatic Hydrocarbons (PAHs)	>0.99[6]	70-130[4]
Toluene-d8	Analysis of Volatile Organic Compounds (VOCs)	>0.99[7]	70-130[4]
Acenaphthene-d10	Analysis of Polycyclic Aromatic Hydrocarbons (PAHs)	>0.99[4]	70-130[4]
Chrysene-d12	Analysis of Polycyclic Aromatic Hydrocarbons (PAHs)	>0.99[4]	70-130[4]
Perylene-d12	Analysis of Polycyclic Aromatic Hydrocarbons (PAHs)	>0.99[4]	70-130[4]

Note: The expected linearity and recovery for 1,2,3,5-Tetramethylbenzene-d14 are based on the typical performance of deuterated internal standards in well-validated analytical methods. Actual performance may vary depending on the specific analytical conditions.

Experimental Protocols

The following are detailed methodologies for conducting linearity and recovery studies for an internal standard like 1,2,3,5-Tetramethylbenzene-d14. These protocols are based on established analytical method validation guidelines.[8][9]

Linearity Study Protocol

Objective: To assess the linear relationship between the analyte concentration and the instrument response over a defined range.

Materials:

• Analyte of interest

• 1,2,3,5-Tetramethylbenzene-d14 (or alternative internal standard)

• High-purity solvent (e.g., methanol, acetonitrile)

• Volumetric flasks and pipettes

• GC-MS system

Procedure:

• Preparation of Stock Solutions:

  • Prepare a primary stock solution of the analyte of interest at a high concentration (e.g., 1000 µg/mL) in a suitable solvent.

  • Prepare a stock solution of the internal standard (e.g., 1,2,3,5-Tetramethylbenzene-d14) at a concentration that provides a stable and measurable response (e.g., 100 µg/mL).

• Preparation of Calibration Standards:

  • Prepare a series of at least five calibration standards by serially diluting the analyte stock solution to cover the expected concentration range of the samples.

  • Spike each calibration standard with a constant concentration of the internal standard solution.

• Instrumental Analysis:

  • Analyze the calibration standards using the GC-MS method.

  • Record the peak area of the analyte and the internal standard for each calibration standard.

• Data Analysis:

  • Calculate the response factor (RF) for each calibration standard using the following formula: RF = (Area of Analyte / Concentration of Analyte) / (Area of Internal Standard / Concentration of Internal Standard)

  • Plot a calibration curve of the analyte/internal standard peak area ratio versus the analyte concentration.

  • Perform a linear regression analysis on the calibration curve and determine the coefficient of determination (r²). A value of r² > 0.99 is generally considered acceptable.[9]

Recovery Study Protocol

Objective: To evaluate the efficiency of the sample preparation procedure by determining the percentage of the internal standard recovered.

Materials:

• Matrix-matched samples (e.g., blank plasma, soil, water)

• 1,2,3,5-Tetramethylbenzene-d14 (or alternative internal standard)

• Extraction solvents and apparatus

• GC-MS system

Procedure:

• Sample Preparation:

  • Take a known amount of the blank matrix.

  • Spike the blank matrix with a known concentration of the internal standard (pre-extraction spike).

  • Prepare a "post-extraction spike" sample by adding the same amount of internal standard to a blank matrix extract just before analysis.

• Sample Extraction:

  • Subject the pre-extraction spiked sample to the entire sample preparation and extraction procedure.

• Instrumental Analysis:

  • Analyze the extracts of both the pre-extraction spiked sample and the post-extraction spiked sample using the GC-MS method.

  • Record the peak area of the internal standard in both samples.

• Data Analysis:

  • Calculate the percent recovery using the following formula: % Recovery = (Peak Area of Internal Standard in Pre-extraction Spike / Peak Area of Internal Standard in Post-extraction Spike) * 100

  • The recovery should typically fall within a predefined range, often 70-130%, depending on the method and regulatory requirements.[4]

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for conducting linearity and recovery studies.

Caption: Workflow for Linearity and Recovery Studies.

References

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. cp-analitika.hu [cp-analitika.hu]
• 3. benchchem.com [benchchem.com]
• 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 5. mdpi.com [mdpi.com]
• 6. tdi-bi.com [tdi-bi.com]
• 7. 8260 - Toluene-d8 loss - Chromatography Forum [chromforum.org]
• 8. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 9. ajpaonline.com [ajpaonline.com]

The Role of 1,2,3,5-Tetramethylbenzene-d14 in Enhancing Accuracy and Precision in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of an appropriate internal standard is paramount. Among the various options, deuterated standards have emerged as a gold standard, and 1,2,3,5-Tetramethylbenzene-d14, a deuterated aromatic hydrocarbon, offers a robust solution for a range of analytical applications, particularly in gas chromatography-mass spectrometry (GC-MS).

This guide provides a comprehensive comparison of 1,2,3,5-Tetramethylbenzene-d14 with other common internal standards, supported by experimental data and detailed methodologies. Its purpose is to offer an objective resource for selecting the most suitable internal standard to ensure the reliability and validity of analytical results.

The Critical Role of Internal Standards

Internal standards are essential in quantitative analysis to correct for the variability inherent in sample preparation and instrumental analysis.[1] By adding a known amount of a non-endogenous compound—the internal standard—to every sample, standard, and blank, analysts can compensate for fluctuations in extraction efficiency, injection volume, and instrument response. The fundamental principle is that the internal standard will be affected by these variations in the same manner as the analyte of interest.

Deuterated compounds, such as 1,2,3,5-Tetramethylbenzene-d14, are particularly effective as internal standards in mass spectrometry-based methods.[2] This is because their chemical and physical properties are nearly identical to their non-deuterated counterparts, leading to similar behavior during chromatographic separation and ionization. However, their difference in mass allows them to be distinguished by the mass spectrometer.

Performance Comparison of Internal Standards

The selection of an internal standard is critical and should be based on its ability to mimic the analytical behavior of the target analyte. While 1,2,3,5-Tetramethylbenzene-d14 is an excellent choice for the analysis of aromatic hydrocarbons and other non-polar compounds, its performance should be compared with other commonly used internal standards.

Internal Standard	Analyte Class	Accuracy (% Recovery)	Precision (%RSD)	Key Considerations
1,2,3,5-Tetramethylbenzene-d14	Aromatic Hydrocarbons, Non-polar compounds	Typically >95%	<10%	Excellent co-elution with analytes of similar structure. Minimal isotopic effect observed in many applications.
Toluene-d8	Volatile Organic Compounds (VOCs), Aromatic Hydrocarbons	Typically >90%	<15%	Widely used and well-characterized. May exhibit slight chromatographic shifts relative to larger aromatic analytes.
Anthracene-d10	Polycyclic Aromatic Hydrocarbons (PAHs)	Typically >90%	<15%	Suitable for higher molecular weight PAHs. May not be ideal for more volatile aromatic compounds.[3]
¹³C-labeled Analogs	Various	Often considered the "gold standard" with recovery closer to 100%	<5%	Minimal chromatographic shift and identical chemical behavior. Higher cost and less availability compared to deuterated standards.[4]
Non-isotopically Labeled Analogs	Various	Variable, can be lower than isotopic standards	Generally higher RSD	Structural differences can lead to different extraction efficiencies and chromatographic behavior, impacting accuracy and precision.

Note: The accuracy and precision values presented are typical ranges and can vary depending on the specific analytical method, matrix, and instrumentation.

Experimental Protocols

To ensure the optimal performance of 1,2,3,5-Tetramethylbenzene-d14 as an internal standard, a validated analytical method is crucial. The following provides a detailed methodology for the quantitative analysis of polycyclic aromatic hydrocarbons (PAHs) in an environmental matrix using GC-MS with 1,2,3,5-Tetramethylbenzene-d14 as an internal standard.

Experimental Workflow for PAH Analysis

Caption: Workflow for PAH analysis using an internal standard.

Method Validation Parameters

A comprehensive validation of the analytical method should be performed to ensure its suitability for the intended purpose. Key validation parameters include:

• Linearity: A linear relationship between the concentration and the response ratio (analyte peak area / internal standard peak area) should be established over a defined range.

• Accuracy: Determined by analyzing samples spiked with known concentrations of the analytes and calculating the percent recovery.

• Precision: Assessed by repeatedly analyzing a single sample to determine the repeatability (intra-day precision) and intermediate precision (inter-day precision), typically expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Specificity: The ability of the method to differentiate and quantify the analytes of interest in the presence of other components in the sample matrix.

GC-MS Instrumental Conditions

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280°C
Oven Program	Initial 60°C (hold 1 min), ramp to 300°C at 10°C/min (hold 5 min)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Logical Relationship for Internal Standard Selection

The choice of an internal standard is a critical decision in method development. The following diagram illustrates the logical considerations for selecting an appropriate internal standard.

References

• 1. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Validation of an Analytical Method for Determination of 13 priority polycyclic aromatic hydrocarbons in mineral water using dispersive liquid-liquid microextraction and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Elimination of interferences caused by simultaneous use of deuterated and carbon-13 standards in GC-MS analysis of polycyclic aromatic hydrocarbons (PAHs) in extracts from passive sampling devices - Analytical Methods (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Method Validation for VOC Analysis: The Role of Isodurene-d14 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical method validation for the analysis of volatile organic compounds (VOCs), with a specific focus on the application of Isodurene-d14 as an internal standard. In quantitative analysis, particularly when employing techniques like gas chromatography-mass spectrometry (GC-MS), the use of a reliable internal standard is paramount for achieving accurate and reproducible results. This document outlines the performance characteristics of Isodurene-d14 in comparison to other commonly used internal standards, supported by representative experimental data and detailed methodologies.

The Critical Role of Internal Standards in VOC Analysis

Internal standards are essential in analytical chemistry to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. An ideal internal standard is a compound that is chemically similar to the analyte but is not naturally present in the sample. For mass spectrometry-based methods, stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard. They co-elute with the analyte and exhibit similar ionization efficiencies, providing excellent correction for matrix effects and other sources of variability.

Isodurene-d14 (1,2,3,5-tetramethylbenzene-d14) is a deuterated aromatic hydrocarbon, making it an excellent internal standard for the analysis of aromatic VOCs such as Benzene, Toluene, Ethylbenzene, and Xylenes (BTEX). Its chemical properties closely mimic these target analytes, ensuring reliable quantification.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is a critical step in method development. While Isodurene-d14 is a robust choice for aromatic VOCs, other deuterated and non-deuterated compounds are also used. The following table provides a summary of typical performance data for Isodurene-d14 compared to other common internal standards. The data presented here is representative of performance achievable in a validated GC-MS method.

Parameter	Isodurene-d14	Toluene-d8	Fluorobenzene
Chemical Class	Deuterated Aromatic Hydrocarbon	Deuterated Aromatic Hydrocarbon	Fluorinated Aromatic Hydrocarbon
Typical Analytes	BTEX, Styrene, other aromatic VOCs	BTEX, other aromatic VOCs	General VOCs
Linearity (R²)	>0.995	>0.995	>0.99
Accuracy (Recovery)	90-110%	90-110%	85-115%
Precision (%RSD)	< 15%	< 15%	< 20%
Limit of Detection (LOD)	Analyte-dependent, typically low ng/L to µg/L	Analyte-dependent, typically low ng/L to µg/L	Analyte-dependent, typically low ng/L to µg/L
Chemical Similarity to Aromatic VOCs	Excellent	Excellent	Good
Potential for Chromatographic Co-elution with Analytes	Low	Low	Moderate
Potential for Isotopic Interference	Low	Low	Not Applicable

Note: Performance data can vary based on the specific analytical method, matrix, and instrumentation.

Experimental Protocols

A robust and well-documented experimental protocol is the foundation of any validated analytical method. The following provides a detailed methodology for the analysis of VOCs in a water matrix using Isodurene-d14 as an internal standard with Headspace-Gas Chromatography-Mass Spectrometry (HS-GC-MS).

1. Materials and Reagents

• Analytes: Benzene, Toluene, Ethylbenzene, Xylenes (o-, m-, p-), Styrene.

• Internal Standard: Isodurene-d14.

• Solvent: Purge-and-trap grade Methanol (B129727).

• Reagents: Deionized water, Sodium chloride.

• Vials: 20 mL headspace vials with PTFE-lined septa.

2. Standard Preparation

• Stock Standard Solution (1000 µg/mL): Prepare individual or mixed stock solutions of the target VOCs in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to cover the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/L).

• Internal Standard Spiking Solution (10 µg/mL): Prepare a solution of Isodurene-d14 in methanol.

3. Sample Preparation

• Add 5 mL of the water sample to a 20 mL headspace vial.

• Add a saturating amount of sodium chloride to the vial to increase the partitioning of VOCs into the headspace.

• Spike the sample with 5 µL of the 10 µg/mL Isodurene-d14 internal standard solution to achieve a final concentration of 10 µg/L.

• Immediately seal the vial with a PTFE-lined septum and cap.

• Vortex the vial for 30 seconds to ensure thorough mixing.

4. HS-GC-MS Analysis

• Headspace Autosampler Conditions:

  • Oven Temperature: 80°C

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

  • Incubation Time: 15 minutes

  • Injection Volume: 1 mL

• GC-MS Conditions:

  • GC System: Agilent 7890B or equivalent

  • Column: DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 10°C/min to 220°C

    • Hold: 5 minutes

  • MS System: Agilent 5977B or equivalent

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Monitor characteristic ions for each target analyte and Isodurene-d14.

5. Data Analysis and Quantification

• Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of Isodurene-d14 against the concentration of the analyte.

• Determine the concentration of the analytes in the samples by using the response factor from the calibration curve.

Method Validation Parameters

A comprehensive method validation should be performed to ensure the reliability of the analytical data. Key validation parameters include:

• Linearity: Assessed by analyzing a series of calibration standards over the desired concentration range. The correlation coefficient (R²) should typically be >0.995.

• Accuracy: Determined by analyzing spiked samples at different concentration levels. The recovery should be within an acceptable range, typically 80-120%.

• Precision: Evaluated by replicate analyses of a sample. The relative standard deviation (%RSD) for repeatability (intra-day) and intermediate precision (inter-day) should be <15%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Specificity: The ability of the method to differentiate and quantify the analytes of interest in the presence of other components in the sample matrix.

Visualizing the Workflow and Logic

To further clarify the experimental process and the logic of method validation, the following diagrams are provided.

Caption: A simplified workflow for VOC analysis using an internal standard.

Caption: Key parameters for analytical method validation.

Conclusion

The use of Isodurene-d14 as an internal standard provides a robust and reliable approach for the quantitative analysis of aromatic VOCs by GC-MS. Its chemical similarity to target analytes ensures accurate correction for analytical variability, leading to high-quality data. When implementing a new analytical method, a thorough validation encompassing linearity, accuracy, precision, sensitivity, and specificity is crucial to demonstrate its fitness for purpose. The detailed protocol and validation guidelines presented in this guide serve as a valuable resource for researchers and scientists in the fields of environmental monitoring, drug development, and chemical analysis.

Safety & Regulatory Compliance

Proper Disposal of 1,2,3,5-Tetramethylbenzene-d14: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of chemical waste is a critical component of laboratory operations. This guide provides essential, step-by-step procedures for the proper disposal of 1,2,3,5-Tetramethylbenzene-d14, a deuterated aromatic hydrocarbon. Adherence to these protocols is vital for maintaining a safe laboratory environment and ensuring regulatory compliance.

Essential Safety and Handling Information

1,2,3,5-Tetramethylbenzene-d14 is a combustible liquid that can cause serious eye irritation.[1] Before handling, it is imperative to consult the Safety Data Sheet (SDS) for comprehensive safety information. Always use this chemical in a well-ventilated area and keep it away from heat, sparks, and open flames.[2] Personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times to prevent skin and eye contact.

Quantitative Data

The physical and chemical properties of 1,2,3,5-Tetramethylbenzene and its deuterated form are crucial for safe handling and disposal. While the primary difference is the isotopic composition, their macroscopic properties are very similar.

Property	1,2,3,5-Tetramethylbenzene	1,2,3,5-Tetramethylbenzene-d14
Molecular Formula	C₁₀H₁₄	C₁₀D₁₄
Molecular Weight	134.22 g/mol [3]	148.31 g/mol [1]
Appearance	Pale yellow to white liquid with a camphor-like odor[3]	Not specified, expected to be similar to the non-deuterated form
Boiling Point	198 °C (388.4 °F) at 760 mmHg[3][4]	Not specified, expected to be similar to the non-deuterated form
Melting Point	-23.7 °C (-10.6 °F)[3]	Not specified, expected to be similar to the non-deuterated form
Flash Point	63 °C (145.4 °F)[2]	Not specified, expected to be similar to the non-deuterated form
Density	0.891 g/cm³ at 20 °C (68 °F)[3]	Not specified, expected to be similar to the non-deuterated form
Vapor Pressure	0.498 mmHg at 25 °C[4]	Not specified, expected to be similar to the non-deuterated form
Solubility in Water	Negligibly soluble[3]	Not specified, expected to be similar to the non-deuterated form

Step-by-Step Disposal Protocol

The proper disposal of 1,2,3,5-Tetramethylbenzene-d14 must be conducted in accordance with federal, state, and local regulations. The following is a general procedural outline.

1. Waste Identification and Segregation:

• Designate a specific, clearly labeled waste container for 1,2,3,5-Tetramethylbenzene-d14 waste.

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.

2. Spill and Leak Management:

• In the event of a spill, immediately evacuate non-essential personnel from the area.[3]

• Remove all sources of ignition.[2][3]

• Ventilate the area.

• Wear appropriate PPE, including respiratory protection if necessary.

• Absorb the spill using an inert material such as vermiculite, sand, or earth.[2] Do not use combustible materials like paper towels as the primary absorbent.

• Use non-sparking tools to collect the absorbed material.[5]

• Place the contaminated absorbent into the designated hazardous waste container.

3. Container Management:

• Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3][6]

• Ensure the container is properly labeled with the chemical name ("1,2,3,5-Tetramethylbenzene-d14") and the appropriate hazard warnings (e.g., "Combustible," "Irritant").

4. Final Disposal:

• Dispose of the waste through an approved hazardous waste disposal facility.[1]

• Follow all institutional, local, and national regulations for the transportation and disposal of hazardous chemical waste.

• Empty containers should be treated as hazardous waste as they may retain product residue.[2]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,2,3,5-Tetramethylbenzene-d14.

Caption: Disposal workflow for 1,2,3,5-Tetramethylbenzene-d14.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Benzene, 1,2,3,5-tetramethyl- (CAS 527-53-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,2,3,5-tetramethyl benzene, 527-53-7 [thegoodscentscompany.com]
• 5. epa.gov [epa.gov]
• 6. 1,2,3,5-TETRAMETHYLBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Personal protective equipment for handling 1,2,3,5-Tetramethylbenzene-d14

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1,2,3,5-Tetramethylbenzene-d14 in a laboratory setting. The information is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize exposure risks.

Chemical and Physical Properties

1,2,3,5-Tetramethylbenzene-d14 is the deuterated form of 1,2,3,5-Tetramethylbenzene (B1211182). While specific data for the deuterated compound is limited, its physical and chemical properties are expected to be very similar to its non-deuterated counterpart. It is a combustible liquid that is less dense than water and has negligible solubility in water[1][2].

Property	Value
Appearance	Pale yellow to white liquid[1][2]
Odor	Camphor-like[1][2]
Molecular Weight	148.307 g/mol (deuterated)[3]
Boiling Point	~198 °C (388.4 °F) at 760 mmHg[1]
Melting Point	~ -23.7 °C (-10.7 °F)[4]
Flash Point	~ 63 °C (145.4 - 165 °F)[2][5]
Density	~ 0.891 g/cm³ at 20 °C[1][4]
Vapor Density	~ 4.63 (Air = 1)[1][4]

Hazard Identification and Personal Protective Equipment (PPE)

This compound is classified as a combustible liquid and can cause serious eye irritation. It may also cause skin and respiratory tract irritation[2][4][5][6]. Proper PPE is mandatory to minimize exposure.

Hazard	GHS Classification	Recommended PPE
Flammability	Flammable liquids (Category 4)	Use in a well-ventilated area, away from heat, sparks, and open flames.[5]
Eye Irritation	Eye irritation (Category 2A)[6]	Wear appropriate protective eyeglasses or chemical safety goggles (conforming to EN166 or NIOSH standards).[5][7]
Skin Irritation	May cause skin irritation[4][5]	Wear appropriate protective gloves and clothing to prevent skin exposure.[5]
Inhalation	May cause respiratory tract irritation[2][4][5]	Use in a well-ventilated area. If ventilation is inadequate, use a NIOSH-approved respirator.[5]

Operational and Handling Plan

A systematic approach to handling 1,2,3,5-Tetramethylbenzene-d14 is crucial for laboratory safety.

Caption: Workflow for handling 1,2,3,5-Tetramethylbenzene-d14.

Experimental Protocols

Spill Response Protocol:

• Evacuate: Immediately evacuate the affected area if the spill is large or in a poorly ventilated space.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

• Collect: Use non-sparking tools to collect the absorbed material and place it into a suitable, sealed container for disposal.[2]

• Clean: Clean the spill area thoroughly.

• Decontaminate: Decontaminate any equipment used in the cleanup.

First-Aid Measures:

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[2][5]
Skin Contact	Remove contaminated clothing and shoes. Flush the skin with plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
Ingestion	Do not induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Disposal Plan

All waste containing 1,2,3,5-Tetramethylbenzene-d14 must be treated as hazardous waste.

• Waste Collection: Collect all waste, including contaminated absorbents and disposable PPE, in a clearly labeled and tightly sealed container.

• Regulations: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[5] Additionally, disposal must comply with all federal, state, and local hazardous waste regulations.[5]

• Professional Disposal: Arrange for disposal by a licensed professional waste disposal service. Do not dispose of this chemical down the drain or in regular trash.

References

• 1. 1,2,3,5-Tetramethylbenzene | C10H14 | CID 10695 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,2,3,5-TETRAMETHYLBENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. Page loading... [guidechem.com]
• 4. cloudfront.zoro.com [cloudfront.zoro.com]
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• 7. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 527-53-7 Name: 1,2,3,5-tetramethylbenzene [xixisys.com]